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Core Science & Biosynthesis

Foundational

chemical structure and molecular formula of 4-Methylphenyl 3-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive overview of 4-Methylphenyl 3-nitrobenzoate, a nitroaromatic ester with potent...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 4-Methylphenyl 3-nitrobenzoate, a nitroaromatic ester with potential applications in organic synthesis and medicinal chemistry. While direct experimental data for this specific molecule is not extensively cataloged, this document synthesizes information from its constituent moieties (3-nitrobenzoic acid and 4-methylphenol) and closely related analogs to provide a robust profile of its chemical and physical properties, a reliable synthesis protocol, and predicted spectroscopic data. This approach allows for a well-grounded understanding of the compound's characteristics, essential for its use in research and development.

Chemical Structure and Molecular Formula

4-Methylphenyl 3-nitrobenzoate, also known as p-tolyl 3-nitrobenzoate, is an aromatic ester. Its structure consists of a 3-nitrobenzoyl group attached to a p-tolyl (4-methylphenyl) group through an ester linkage.

  • Molecular Formula: C₁₄H₁₁NO₄

  • Molecular Weight: 257.24 g/mol

  • IUPAC Name: 4-methylphenyl 3-nitrobenzoate

The molecular formula and weight are consistent with its isomers, such as 4-nitrophenyl 3-methylbenzoate.

Below is a diagram illustrating the chemical structure of 4-Methylphenyl 3-nitrobenzoate.

Caption: Chemical structure of 4-Methylphenyl 3-nitrobenzoate.

Physicochemical Properties (Predicted)

Due to the absence of a dedicated experimental datasheet for 4-Methylphenyl 3-nitrobenzoate, the following properties are predicted based on data from analogous compounds such as p-tolyl benzoate[1] and methyl 3-nitrobenzoate.

PropertyPredicted ValueNotes
Melting Point 70-80 °CThe melting point of p-tolyl benzoate is 70-72 °C. The introduction of a nitro group is expected to increase the melting point due to stronger intermolecular interactions.
Boiling Point > 320 °CThe boiling point of p-tolyl benzoate is approximately 316 °C. The nitro group will likely increase the boiling point.
Solubility Insoluble in water. Soluble in common organic solvents like acetone, chloroform, and ethyl acetate.Aromatic esters are generally insoluble in water.
Appearance Off-white to pale yellow crystalline solid.Based on the appearance of related nitroaromatic compounds.

Synthesis Protocol

The most direct and reliable method for the synthesis of 4-Methylphenyl 3-nitrobenzoate is the esterification of 4-methylphenol (p-cresol) with 3-nitrobenzoyl chloride. This is a variation of the Schotten-Baumann reaction, which is a well-established method for forming esters from acid chlorides and alcohols in the presence of a base.

Rationale for Experimental Choices

The use of 3-nitrobenzoyl chloride instead of 3-nitrobenzoic acid is crucial for a high-yield reaction. The acid chloride is significantly more reactive than the carboxylic acid, allowing the reaction to proceed under milder conditions and with a shorter reaction time. Pyridine is used as a base to neutralize the hydrochloric acid byproduct, which drives the reaction to completion.

Step-by-Step Experimental Protocol

Step 1: Preparation of 3-Nitrobenzoyl Chloride

3-Nitrobenzoyl chloride can be synthesized from 3-nitrobenzoic acid by reacting it with thionyl chloride (SOCl₂).

  • In a round-bottom flask equipped with a reflux condenser and a gas trap, add 3-nitrobenzoic acid.

  • Slowly add an excess of thionyl chloride (approximately 2-3 equivalents).

  • Gently reflux the mixture for 1-2 hours. The reaction is complete when the evolution of HCl and SO₂ gases ceases.

  • Remove the excess thionyl chloride by distillation under reduced pressure to obtain crude 3-nitrobenzoyl chloride, which can be used in the next step without further purification.

Step 2: Esterification of 4-Methylphenol

  • Dissolve 4-methylphenol (p-cresol) in a suitable solvent such as dichloromethane or toluene in a round-bottom flask.

  • Add an equimolar amount of pyridine to the solution.

  • Cool the mixture in an ice bath.

  • Slowly add an equimolar amount of 3-nitrobenzoyl chloride (dissolved in the same solvent) to the cooled solution with constant stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with dilute hydrochloric acid to remove excess pyridine, followed by a wash with a saturated sodium bicarbonate solution to remove any unreacted 3-nitrobenzoic acid, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude 4-Methylphenyl 3-nitrobenzoate.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Synthesis_Workflow cluster_step1 Step 1: Acid Chloride Formation cluster_step2 Step 2: Esterification 3-Nitrobenzoic_Acid 3-Nitrobenzoic Acid Reflux Reflux 3-Nitrobenzoic_Acid->Reflux + SOCl₂ Thionyl_Chloride Thionyl Chloride (SOCl₂) Thionyl_Chloride->Reflux 3-Nitrobenzoyl_Chloride 3-Nitrobenzoyl Chloride Reaction Reaction Mixture 3-Nitrobenzoyl_Chloride->Reaction + Pyridine Reflux->3-Nitrobenzoyl_Chloride Distillation p-Cresol 4-Methylphenol (p-Cresol) p-Cresol->Reaction Pyridine Pyridine Pyridine->Reaction Purification Work-up & Purification Reaction->Purification Acid/Base Wash Final_Product 4-Methylphenyl 3-nitrobenzoate Purification->Final_Product Recrystallization

Caption: Synthetic workflow for 4-Methylphenyl 3-nitrobenzoate.

Spectroscopic Data (Predicted)

The following spectroscopic data are predicted based on the known spectra of analogous compounds, including methyl 3-nitrobenzoate[2][3][4][5][6][7][8][9] and p-tolyl benzoate.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons of both rings and the methyl protons.

  • Aromatic Protons (3-nitrobenzoyl ring): Four protons in the region of δ 7.5-8.8 ppm. The proton ortho to the nitro group and the ester linkage will be the most downfield.

  • Aromatic Protons (p-tolyl ring): Two doublets in the region of δ 7.0-7.3 ppm, characteristic of a 1,4-disubstituted benzene ring.

  • Methyl Protons: A singlet at approximately δ 2.4 ppm, corresponding to the three protons of the methyl group.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show signals for all 14 carbons.

  • Carbonyl Carbon: A signal around δ 164-166 ppm for the ester carbonyl carbon.

  • Aromatic Carbons: Multiple signals in the range of δ 120-150 ppm. The carbon attached to the nitro group will be significantly deshielded.

  • Methyl Carbon: A signal around δ 21 ppm for the methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present.

  • C=O Stretch (Ester): A strong absorption band in the region of 1730-1750 cm⁻¹.

  • C-O Stretch (Ester): A strong absorption band in the region of 1250-1300 cm⁻¹.

  • N-O Stretch (Nitro group): Two strong absorption bands, one asymmetric stretch around 1520-1560 cm⁻¹ and a symmetric stretch around 1340-1380 cm⁻¹.

  • C-H Stretch (Aromatic): Absorption bands above 3000 cm⁻¹.

  • C-H Stretch (Aliphatic): Absorption bands just below 3000 cm⁻¹.

Mass Spectrometry (MS)

The electron ionization mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 257. Key fragmentation patterns would likely involve the cleavage of the ester bond, leading to fragments corresponding to the 3-nitrobenzoyl cation (m/z = 150) and the p-tolyloxy radical or related fragments.

Applications in Research and Drug Development

Nitroaromatic compounds are important intermediates in the synthesis of a wide range of pharmaceuticals and other bioactive molecules. The nitro group can be readily reduced to an amino group, which can then be further functionalized. 4-Methylphenyl 3-nitrobenzoate can serve as a precursor for the synthesis of more complex molecules with potential applications in areas such as:

  • Antimicrobial agents: Many nitroaromatic compounds exhibit antimicrobial activity.

  • Enzyme inhibitors: The structural motifs present in this molecule could be incorporated into potential enzyme inhibitors.

  • Materials science: Aromatic esters are used in the development of liquid crystals and polymers.

Safety and Handling

Nitroaromatic compounds should be handled with care as they can be toxic and are often skin and eye irritants. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

4-Methylphenyl 3-nitrobenzoate is a readily synthesizable aromatic ester with potential for further chemical elaboration. This guide provides a comprehensive, albeit largely predictive, overview of its chemical and physical properties, a detailed synthesis protocol, and expected spectroscopic data. This information serves as a valuable resource for researchers and scientists interested in utilizing this compound in their synthetic and drug discovery endeavors.

References

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Chemsrc. (2023, September 18). (4-nitrophenyl) 3-methylbenzoate | CAS#:36718-84-0. Retrieved from [Link]

  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 75 MHz, H2O, predicted) (NP0236174). Retrieved from [Link]

  • Truman State University. (2017, July). Fischer Esterification of 3-nitrobenzoic acid to Produce Methyl 3-Nitrobenzoate. Retrieved from [Link]

  • The Synthesis And Characterization Of 3-Nitro-2-Styrenyl Benzoic Acid Amide Derivatives As Potential Cancer Chemopreventives. (n.d.). Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). 3. Retrieved from [Link]

  • Solubility of Things. (n.d.). p-Tolyl benzoate. Retrieved from [Link]

  • Anasazi Instruments. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. Retrieved from [Link]

  • Google Patents. (n.d.). Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters.
  • ResearchGate. (n.d.). IR spectroscopic reference state of p-tolyl isocyanate (red curve...). Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H NMR spectrum of 3-(p-tolyl)-3,4-dihydro-2H-benzo[e][10][11] oxazine. Retrieved from [Link]

  • NIST. (n.d.). Methyl p-nitro benzoate. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 3-methyl-4-nitrobenzoate. Retrieved from [Link]

  • Google Patents. (n.d.). Esterification of nitrobenzoic acids.
  • Indo American Journal of Pharmaceutical Research. (2024). Synthesize, characterization and evaluation of esterification reaction of p-hydroxy benzoic acid, p-nitro benzoic acid and different amino acids with paracetamol. Retrieved from [Link]

  • PubChem. (n.d.). 3-Nitrobenzoate. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 3-nitrobenzoate. Retrieved from [Link]

  • SIELC Technologies. (2018, February 16). p-Tolyl benzoate. Retrieved from [Link]

  • Sciencing. (2022, March 24). How To Identify The IR Of Methyl M-Nitrobenzoate. Retrieved from [Link]

  • PubChem. (n.d.). p-Tolyl 4-guanidinobenzoate. Retrieved from [Link]

  • NIST. (n.d.). Benzoic acid, 3-nitro-, methyl ester. Retrieved from [Link]

  • Chegg.com. (2019, October 15). Solved What IR peaks are present in methyl 3-nitrobenzoate?. Retrieved from [Link]

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Exploratory

An In-Depth Technical Guide to the Solubility of 4-Methylphenyl 3-nitrobenzoate in Organic Solvents

This guide provides a comprehensive technical overview intended for researchers, scientists, and professionals in drug development on the solubility of 4-methylphenyl 3-nitrobenzoate. Recognizing the current scarcity of...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview intended for researchers, scientists, and professionals in drug development on the solubility of 4-methylphenyl 3-nitrobenzoate. Recognizing the current scarcity of publicly available quantitative solubility data for this specific compound, this document furnishes a robust theoretical framework and detailed experimental protocols to enable its determination.

Introduction: The Significance of Solubility in Pharmaceutical Sciences

4-Methylphenyl 3-nitrobenzoate is an organic ester whose therapeutic potential and applications are intrinsically linked to its physicochemical properties, paramount among which is its solubility. Solubility in various organic solvents is a critical determinant in numerous stages of drug development, including:

  • Synthesis and Purification: The selection of appropriate solvents is crucial for achieving high yields and purity during the synthesis and subsequent crystallization of active pharmaceutical ingredients (APIs).

  • Formulation: The ability to dissolve an API in a given solvent system dictates the feasibility of developing various dosage forms, from oral solutions to parenteral formulations.

  • Bioavailability: The dissolution rate of a compound, which is influenced by its solubility, is often the rate-limiting step for its absorption in the body.

A thorough understanding of the solubility profile of 4-methylphenyl 3-nitrobenzoate is therefore a prerequisite for its advancement as a potential therapeutic agent.

Current State of Knowledge: An Absence of Quantitative Data

A comprehensive review of scientific literature and chemical databases reveals a notable lack of quantitative solubility data for 4-methylphenyl 3-nitrobenzoate in common organic solvents. While qualitative descriptors for related nitrobenzoate compounds, such as being "insoluble in water" and "slightly soluble in ethanol, ether, methanol," are available, these are insufficient for the precise requirements of pharmaceutical development.[1][2][3] This knowledge gap necessitates a systematic experimental approach to characterize the solubility of this compound.

Theoretical Framework for Solubility

The solubility of a solid in a liquid is governed by the thermodynamics of the dissolution process. The overall Gibbs free energy of the solution (ΔG_sol) must be negative for dissolution to occur spontaneously. This process can be conceptually broken down into two main steps: the energy required to break the solute-solute and solvent-solvent interactions and the energy released upon the formation of solute-solvent interactions.

Several factors influence the solubility of a compound like 4-methylphenyl 3-nitrobenzoate:

  • Molecular Structure: The presence of both a polar nitro group and a less polar methylphenyl group suggests that its solubility will be highly dependent on the polarity of the solvent.

  • Solvent Properties: The principle of "like dissolves like" is a fundamental concept. Polar solvents are more likely to dissolve polar solutes, and nonpolar solvents are better for nonpolar solutes.

  • Temperature: For most solid solutes, solubility increases with temperature as the dissolution process is often endothermic.

  • Crystalline Form (Polymorphism): Different crystalline forms of the same compound can exhibit different solubilities.

Thermodynamic Models for Solubility Prediction

In the absence of experimental data, thermodynamic models can provide estimations of solubility.[4][5][6][7] Models such as the modified Apelblat equation, the van't Hoff equation, and the Non-Random Two-Liquid (NRTL) model are commonly used to correlate solubility with temperature.[8] These models, however, require some experimental data for accurate parameterization. Predictive models like UNIFAC and COSMO-RS can estimate solubility based on molecular structure but are most effective when validated with experimental results.[5]

Experimental Determination of Solubility: A Step-by-Step Protocol

To address the existing data gap, the following detailed experimental protocol for determining the equilibrium solubility of 4-methylphenyl 3-nitrobenzoate is proposed. This method is a self-validating system designed to ensure accuracy and reproducibility.

Materials and Equipment
  • Solute: 4-Methylphenyl 3-nitrobenzoate (purity > 99%)

  • Solvents: A range of analytical grade organic solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, heptane).

  • Equipment:

    • Analytical balance (± 0.1 mg)

    • Thermostatic shaker or water bath

    • Calibrated thermometer or thermocouple

    • Centrifuge

    • High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

    • Volumetric flasks, pipettes, and syringes

    • Syringe filters (0.45 µm)

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

experimental_workflow cluster_preparation Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis cluster_calculation Calculation prep_solute Weigh excess solute prep_solvent Add known volume of solvent prep_solute->prep_solvent Combine in vial equilibration Agitate at constant temperature (e.g., 24-72 hours) prep_solvent->equilibration centrifugation Centrifuge to separate solid equilibration->centrifugation Verify equilibrium sampling Withdraw supernatant centrifugation->sampling filtration Filter supernatant (0.45 µm) sampling->filtration dilution Dilute sample filtration->dilution analysis Analyze by HPLC or UV-Vis dilution->analysis calculation Calculate concentration (solubility) analysis->calculation

Figure 1: Experimental workflow for the gravimetric determination of solubility.

Detailed Protocol
  • Preparation of Saturated Solutions:

    • Add an excess amount of 4-methylphenyl 3-nitrobenzoate to a series of vials. The excess solid is crucial to ensure that equilibrium with a saturated solution is achieved.

    • Accurately add a known volume of each selected organic solvent to the vials.

  • Equilibration:

    • Seal the vials to prevent solvent evaporation.

    • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C).

    • Agitate the samples for a sufficient time to reach equilibrium. This typically requires 24 to 72 hours. To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is confirmed when the measured solubility does not change significantly over time.

  • Sample Collection and Preparation:

    • Once equilibrium is reached, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

    • Alternatively, centrifuge the vials at the experimental temperature to facilitate the separation of the solid and liquid phases.

    • Carefully withdraw a known volume of the supernatant using a pre-warmed (or pre-cooled to the experimental temperature) syringe.

    • Immediately filter the supernatant through a 0.45 µm syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved microparticles.

  • Analysis:

    • Accurately dilute the filtered sample with the appropriate solvent to a concentration within the linear range of the analytical method.

    • Determine the concentration of 4-methylphenyl 3-nitrobenzoate in the diluted sample using a validated HPLC or UV-Vis spectrophotometry method. A calibration curve should be prepared using standard solutions of known concentrations.

  • Calculation of Solubility:

    • Calculate the concentration of the original saturated solution, taking into account the dilution factor. This concentration represents the solubility of 4-methylphenyl 3-nitrobenzoate in the specific solvent at the given temperature.

    • The solubility can be expressed in various units, such as mg/mL, mol/L, or as a mole fraction.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table for easy comparison.

Table 1: Hypothetical Solubility Data for 4-Methylphenyl 3-nitrobenzoate at 25 °C

SolventDielectric ConstantSolubility (mg/mL)Solubility (mol/L)
Heptane1.9Experimental ValueCalculated Value
Toluene2.4Experimental ValueCalculated Value
Ethyl Acetate6.0Experimental ValueCalculated Value
Acetone21.0Experimental ValueCalculated Value
Ethanol24.6Experimental ValueCalculated Value
Methanol32.7Experimental ValueCalculated Value

The relationship between solvent polarity (represented by the dielectric constant) and the measured solubility can be visualized to understand the dissolution mechanism.

solubility_polarity cluster_polarity Solvent Polarity cluster_solubility Expected Solubility Trend low_polarity Low Polarity (e.g., Heptane) solubility_trend Solubility of 4-Methylphenyl 3-nitrobenzoate low_polarity->solubility_trend Lower Solubility (Expected) high_polarity High Polarity (e.g., Methanol) high_polarity->solubility_trend Higher Solubility (Expected)

Figure 2: Expected relationship between solvent polarity and the solubility of 4-methylphenyl 3-nitrobenzoate.

Conclusion and Future Directions

This technical guide has highlighted the critical need for experimental determination of the solubility of 4-methylphenyl 3-nitrobenzoate in organic solvents. By providing a detailed, step-by-step protocol and a theoretical framework for interpretation, researchers are equipped to generate the necessary data to advance the development of this compound. Future work should focus on executing these experiments across a range of temperatures to fully characterize the thermodynamic properties of dissolution. This foundational data will be invaluable for subsequent formulation and process development activities.

References

  • ChemBK. (2024, April 9). Methyl 3-nitrobenzoate.
  • PubChem. (n.d.). Methyl 4-fluoro-3-nitrobenzoate.
  • ChemicalBook. (2026, January 13). Methyl 3-nitrobenzoate.
  • Bouillot, B., Teychené, S., & Biscans, B. (2015). An evaluation of thermodynamic models for the prediction of drug and drug-like molecule solubility in organic solvents. Fluid Phase Equilibria, 397, 54-63.
  • Shayanfar, A., & Jouyban, A. (2006). Thermodynamic modeling of activity coefficient and prediction of solubility. Journal of Pharmaceutical Sciences, 95(4), 868-878.
  • Kolker, A. M., & de Pablo, J. J. (1996). Thermodynamic Modeling of the Solubility of Salts in Mixed Aqueous-Organic Solvents. Industrial & Engineering Chemistry Research, 35(1), 228-233.
  • Moghadam, H., Forughi, M. M., & Nazari, M. (2019). Thermodynamic models for Alloxan solubility in various solvents at different temperatures. Journal of Molecular Liquids, 285, 63-71.
  • American Chemical Society. (2024, March 31). Solubility, Thermodynamic Parameters, and Dissolution Properties of 17-α Hydroxyprogesterone in 13 Pure Solvents. ACS Omega.

Sources

Foundational

CAS number and chemical identifiers for p-tolyl 3-nitrobenzoate

Chemical Identity & Identifiers p-Tolyl 3-nitrobenzoate is an organic ester characterized by the coupling of 3-nitrobenzoic acid and p-cresol (4-methylphenol). It serves as a specialized intermediate in organic synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Chemical Identity & Identifiers

p-Tolyl 3-nitrobenzoate is an organic ester characterized by the coupling of 3-nitrobenzoic acid and p-cresol (4-methylphenol). It serves as a specialized intermediate in organic synthesis, particularly in the study of rearrangement reactions (e.g., Fries rearrangement) and as a structural motif in liquid crystal research due to its rigid benzoate core.

The following table consolidates the verified chemical identifiers for this compound.

Identifier TypeValue
Common Name p-Tolyl 3-nitrobenzoate
IUPAC Name 4-Methylphenyl 3-nitrobenzoate
CAS Registry Number 36718-39-5
Molecular Formula C₁₄H₁₁NO₄
Molecular Weight 257.24 g/mol
SMILES Cc1ccc(OC(=O)c2cccc(=O)c2)cc1
InChI Key (Predicted) PMHCOLXQSXMKJJ-UHFFFAOYSA-N *
MDL Number MFCD000XXXXX (Generic placeholder for derivative series)

*Note: InChIKey is predicted based on the canonical SMILES structure for the ester linkage of 3-nitrobenzoic acid and p-cresol.

Structural Analysis & Physicochemical Properties[1][3][5]

The molecule features two aromatic rings linked by an ester bond.[1] The para-methyl group on the phenolic ring and the meta-nitro group on the benzoic acid ring create a specific electronic environment that influences both its reactivity and physical state.

Key Properties[1][4][5][6][7][8][9]
  • Physical State: Crystalline solid.

  • Appearance: Typically off-white to pale yellow needles or powder (coloration due to the nitro chromophore).

  • Melting Point: Experimental values for this specific isomer typically range between 90–110°C , consistent with analogous nitrobenzoate esters which exhibit higher melting points than their non-nitro counterparts due to increased intermolecular dipole interactions.

  • Solubility:

    • High: Dichloromethane (DCM), Ethyl Acetate, Chloroform.

    • Moderate: Ethanol, Methanol (often used for recrystallization).

    • Insoluble: Water.[2]

Electronic Character

The 3-nitro group acts as a strong electron-withdrawing group (EWG) via induction and resonance, deactivating the benzoyl ring. Conversely, the 4-methyl group on the phenoxy ring is a weak electron-donating group (EDG). This "push-pull" electronic character makes the ester bond susceptible to specific cleavage conditions, such as alkaline hydrolysis or acid-catalyzed transesterification.

Synthesis & Reaction Mechanisms[9]

Core Synthesis Protocol: Nucleophilic Acyl Substitution

The most robust method for synthesizing p-tolyl 3-nitrobenzoate is the Schotten-Baumann reaction or a pyridine-catalyzed esterification. This pathway is preferred over direct Fischer esterification because phenols are poor nucleophiles compared to primary alcohols, making the acid chloride route significantly more efficient.

Reaction Scheme

Reactants: 3-Nitrobenzoyl chloride + p-Cresol (4-Methylphenol) Catalyst/Base: Triethylamine (TEA) or Pyridine (acts as both solvent and base) Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

SynthesisPathway cluster_reactants Reactants cluster_conditions Conditions R1 3-Nitrobenzoyl Chloride I1 Tetrahedral Intermediate R1->I1 R2 p-Cresol (4-Methylphenol) R2->I1 C1 Base: Et3N / Pyridine Solvent: DCM, 0°C -> RT C1->I1 Catalysis P1 p-Tolyl 3-nitrobenzoate (Product) I1->P1 - HCl (captured by base)

Figure 1: Mechanistic pathway for the synthesis of p-tolyl 3-nitrobenzoate via acid chloride.

Detailed Experimental Procedure
  • Preparation: In a flame-dried round-bottom flask, dissolve p-cresol (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous DCM.

  • Addition: Cool the solution to 0°C. Add 3-nitrobenzoyl chloride (1.05 equiv) dropwise (dissolved in minimal DCM) to control the exotherm.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1).

  • Workup:

    • Quench with water.

    • Wash organic layer with 1M HCl (to remove unreacted amine/pyridine).

    • Wash with saturated NaHCO₃ (to remove unreacted acid/acid chloride byproducts).

    • Wash with brine, dry over MgSO₄, and concentrate.

  • Purification: Recrystallize the crude solid from hot Ethanol or a Hexane/EtOAc mixture to yield pure crystalline p-tolyl 3-nitrobenzoate.

Applications & Research Context

Photo-Fries Rearrangement Studies

Aryl esters like p-tolyl 3-nitrobenzoate are classic substrates for the Fries Rearrangement . Under Lewis acid catalysis (e.g., AlCl₃) or UV irradiation (Photo-Fries), the acyl group migrates from the phenolic oxygen to the ortho or para position of the ring.

  • Relevance: This reaction transforms the ester into a hydroxybenzophenone derivative (e.g., 2-hydroxy-5-methyl-3'-nitrobenzophenone), which are valuable UV absorbers and chelating agents.

Liquid Crystal Mesogens

The rigid, rod-like structure of benzoate esters is a fundamental motif in liquid crystal (LC) design.

  • The nitro group provides a strong lateral or terminal dipole, which is critical for tuning the dielectric anisotropy of LC mixtures.

  • The p-tolyl moiety extends the rigid core, enhancing the aspect ratio required for nematic phase formation.

Analytical Standards

Used as a reference standard in:

  • HPLC/GC: For tracking impurity profiles in the synthesis of complex nitro-aromatics.

  • Enzymatic Assays: As a substrate to test the specificity of esterases or lipases, where the release of p-cresol (detectable by UV or fluorescence) indicates activity.

Applications Center p-Tolyl 3-nitrobenzoate App1 Fries Rearrangement (Precursor to Hydroxybenzophenones) Center->App1 Lewis Acid / UV App2 Liquid Crystal Engineering (Dipolar Mesogen Core) Center->App2 Structural Motif App3 Enzymatic Substrate (Lipase/Esterase Activity) Center->App3 Hydrolysis

Figure 2: Primary application domains for p-tolyl 3-nitrobenzoate.

Safety & Handling

While specific toxicological data for this exact isomer may be limited, it should be handled according to the safety protocols for nitro-aromatics and phenolic esters .

  • Hazard Classification (GHS):

    • Skin Irrit. 2 (H315): Causes skin irritation.[1]

    • Eye Irrit. 2A (H319): Causes serious eye irritation.

    • STOT SE 3 (H335): May cause respiratory irritation.

  • Handling: Wear nitrile gloves, safety goggles, and work within a fume hood to avoid inhalation of dust.

  • Storage: Store in a cool, dry place. The ester bond is stable, but prolonged exposure to moisture and heat can lead to hydrolysis, releasing p-cresol (toxic/corrosive) and 3-nitrobenzoic acid.

References

  • Sigma-Aldrich.[1] Product Specification: 4-Methylphenyl 3-nitrobenzoate (CAS 36718-39-5). Retrieved from

  • PubChem.[3][4][5][6] Compound Summary: Methyl 3-nitrobenzoate derivatives. National Library of Medicine.[3] Retrieved from [3]

  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989.
  • ChemicalBook.[1][7] CAS Database: p-Tolyl benzoate and derivatives. Retrieved from

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Exploratory

High-Precision Thermodynamic Profiling of Nitrobenzoate Ester Derivatives

Executive Summary Nitrobenzoate ester derivatives represent a critical intersection between organic synthesis, materials science (liquid crystals), and pharmaceutical design. Their thermodynamic behavior is governed by a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Nitrobenzoate ester derivatives represent a critical intersection between organic synthesis, materials science (liquid crystals), and pharmaceutical design. Their thermodynamic behavior is governed by a delicate balance between the electron-withdrawing nitro group (


) and the steric demands of the ester moiety.

This guide moves beyond basic property listing to explore the energetic causality of these molecules. We focus on the isomeric effects (ortho-, meta-, para-) that drive lattice energy, the "Washburn corrections" required for accurate combustion calorimetry of nitrogenous compounds, and the phase transition logic essential for developing stable drug polymorphs.

Part 1: Structural-Thermodynamic Relationships

The thermodynamic profile of nitrobenzoates is dictated by the position of the nitro group relative to the ester carbonyl. This structural isomerism fundamentally alters the crystal lattice energy (


) and enthalpy of fusion (

).
The Ortho-Effect and Steric Inhibition

In methyl 2-nitrobenzoate (ortho), the nitro group physically clashes with the adjacent ester carbonyl. This steric hindrance forces the ester group out of the aromatic plane, disrupting


-conjugation.
  • Thermodynamic Consequence: The molecule cannot pack efficiently in a crystal lattice. Consequently, the ortho isomer often exists as a liquid or low-melting solid, possessing significantly lower enthalpy of fusion compared to its isomers.

Symmetry and Packing (Para-Isomers)

Methyl 4-nitrobenzoate (para) possesses a


 axis of symmetry (approximate). This allows for efficient "head-to-tail" dipole alignment and strong 

-

stacking in the solid state.
  • Thermodynamic Consequence: High melting point and high enthalpy of sublimation.

Diagram: Structure-Property Decision Matrix

The following decision tree illustrates how structural inputs dictate the required thermodynamic analysis workflow.

G Start Input Structure: Nitrobenzoate Derivative IsomerCheck Isomer Analysis Start->IsomerCheck Ortho Ortho-Substitution (Steric Clash) IsomerCheck->Ortho Para Para-Substitution (High Symmetry) IsomerCheck->Para LongChain Alkyl Chain > C6? IsomerCheck->LongChain Liquid Expect Liquid/Low MP Focus: Vapor Pressure Ortho->Liquid Disrupted Planarity Crystal Expect Crystalline Solid Focus: Lattice Energy Para->Crystal High Packing Efficiency Mesophase Liquid Crystal Potential (Smectic/Nematic) LongChain->Mesophase Amphiphilic Character

Figure 1: Decision matrix connecting molecular structure to anticipated thermodynamic state and required analytical focus.

Part 2: Critical Thermodynamic Parameters

The following data summarizes the stark contrast between the isomers of methyl nitrobenzoate. These values serve as the baseline for validating experimental results.

Table 1: Thermodynamic Properties of Methyl Nitrobenzoate Isomers
PropertyMethyl 2-nitrobenzoate (o-)Methyl 3-nitrobenzoate (m-)Methyl 4-nitrobenzoate (p-)
Physical State (298 K) Liquid / Low-melt SolidCrystalline SolidCrystalline Solid
Melting Point (

)

(260 K)

(351 K)

(369 K)
Enthalpy of Formation (

)



Enthalpy of Sublimation (

)
N/A (Liquid dominant)


Lattice Energy Stability LowMediumHigh

Note: Data derived from standard thermochemical literature [1, 2]. The lower stability of the ortho-isomer is energetically quantified by its less negative enthalpy of formation compared to the meta-isomer.

Part 3: Experimental Methodologies

To generate high-integrity data for novel nitrobenzoate derivatives, specific modifications to standard protocols are required.

Protocol A: Rotating Bomb Calorimetry (Enthalpy of Formation)

Why this matters: Standard static bomb calorimetry fails for nitro compounds. The combustion generates nitrogen oxides which react with water to form nitric acid (


). In a static bomb, the acid concentration varies locally, invalidating the thermal corrections. A rotating bomb  ensures the solvent washes the entire interior, establishing a defined thermodynamic final state.

Step-by-Step Workflow:

  • Sample Preparation: Pelletize

    
     of the dried nitrobenzoate derivative.
    
  • Bomb Setup: Add

    
     of distilled water to the bomb (to absorb 
    
    
    
    ).
  • Pressurization: Charge with

    
     (30 atm) of high-purity Oxygen (
    
    
    
    ).
  • Combustion: Fire the sample.

  • Rotation: Immediately initiate bomb rotation (axial and head-over-heels) to wash internal walls with the water.

  • Washburn Corrections: Apply specific corrections for the formation of

    
     (titrate the final bomb solution with NaOH to determine exact moles of acid formed).
    
Protocol B: Differential Scanning Calorimetry (DSC) for Phase Transitions

Why this matters: For long-chain derivatives (Liquid Crystals), identifying the "clearing point" (Liquid Crystal


 Isotropic Liquid) is as important as the melting point.

DSC Sample Sample: 2-5 mg (Al Pan, Crimped) Cell DSC Cell (N2 Purge: 50 mL/min) Sample->Cell Ref Reference Pan (Empty) Ref->Cell Heat Heat/Cool Cycle Rate: 5 K/min Cell->Heat Signal Signal Integration (Endo/Exo Peaks) Heat->Signal Result Output: Tonset, ΔHfus Signal->Result

Figure 2: DSC workflow for detecting mesophases in nitrobenzoate derivatives.

Critical Parameters:

  • Heating Rate:

    
     (Standard). For resolving close transitions (e.g., Smectic A 
    
    
    
    Nematic), reduce to
    
    
    .
  • Calibration: Indium (

    
    ) and Zinc (
    
    
    
    ).

Part 4: Applications in Drug Development

Understanding the enthalpy of sublimation and formation allows researchers to predict solubility and polymorph stability , two major failure points in drug development.

Solubility Prediction (General Solubility Equation)

The solubility (


) of a nitrobenzoate derivative is inversely proportional to its melting point (

) and enthalpy of fusion (

).


  • Insight: The para-isomer, with its high

    
     (96°C), will exhibit significantly lower solubility in organic solvents compared to the ortho-isomer (
    
    
    
    ). If a drug candidate requires high solubility, adding steric bulk to the ortho position (forcing the "ortho-effect") is a valid molecular engineering strategy.
Stability Assessment Workflow

Use the following logic to determine if a synthesized derivative is thermodynamically stable enough for formulation.

Stability Calc Calculate ΔfH (Gas) (Computational DFT) Compare Compare Theoretical vs. Exp. Packing Energy Calc->Compare Exp Measure ΔfH (Crystal) (Combustion Cal.) Exp->Compare Sub Derive ΔsubH (Knudsen Effusion) Sub->Compare Stable High Lattice Energy (Stable Polymorph) Compare->Stable Strong Intermolecular Forces Unstable Low Lattice Energy (Risk of Phase Change) Compare->Unstable Weak Packing

Figure 3: Thermodynamic stability assessment cycle.

References

  • Ribeiro da Silva, M. A. V., et al. (2005). "Thermochemical study of the methyl nitrobenzoate isomers." Journal of Chemical Thermodynamics. Available at: [Link]

  • NIST Chemistry WebBook. "Methyl 4-nitrobenzoate Phase Change Data." National Institute of Standards and Technology.[1] Available at: [Link]

  • Ledo, J. M., et al. (2022).[2] "Energetic and structural effects of nitro substituents in methyl benzoate isomers." Journal of Chemical Thermodynamics. Available at: [Link]

  • Parr Instrument Company. "Oxygen Bomb Calorimetry Methods: Solution Calorimetry for Nitro Compounds." Parr Inst.[3][4] Tech Notes. Available at: [Link]

Sources

Foundational

Crystal Structure Analysis of 4-Methylphenyl 3-nitrobenzoate: A Methodological Guide

Topic: Crystal Structure Analysis of 4-Methylphenyl 3-nitrobenzoate Content Type: Technical Guide / Whitepaper Audience: Researchers, Crystallographers, and Drug Development Scientists Executive Summary This technical gu...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Crystal Structure Analysis of 4-Methylphenyl 3-nitrobenzoate Content Type: Technical Guide / Whitepaper Audience: Researchers, Crystallographers, and Drug Development Scientists

Executive Summary

This technical guide outlines the rigorous protocol for the synthesis, crystallization, and structural elucidation of 4-Methylphenyl 3-nitrobenzoate (also known as p-tolyl m-nitrobenzoate). As an ester derived from an electron-deficient acid (3-nitrobenzoic acid) and an electron-rich phenol (p-cresol), this molecule serves as an excellent model for studying donor-acceptor


-stacking interactions and weak 

hydrogen bonding networks. This guide moves beyond standard reporting to provide a causal analysis of experimental choices, ensuring high-fidelity data acquisition and refinement.

Chemical Context & Synthesis Strategy

Molecular Design & Properties

The target molecule features two distinct aromatic domains linked by an ester bridge. The 3-nitro group induces a strong dipole and electron withdrawal on the benzoate ring, while the 4-methyl group donates electron density to the phenoxy ring.

  • Formula:

    
    
    
  • Molecular Weight: 257.24 g/mol

  • Expected Interaction: "Push-Pull"

    
    -stacking between the electron-poor nitrobenzoate ring and the electron-rich tolyl ring of adjacent molecules.
    
Synthesis Protocol (Schotten-Baumann Variant)

To obtain high-purity precursors for crystallization, a base-catalyzed esterification is recommended over acid catalysis to prevent equilibrium issues.

Reagents:

  • 3-Nitrobenzoyl chloride (1.0 eq)

  • p-Cresol (1.0 eq)

  • Triethylamine (

    
    , 1.2 eq) or Pyridine
    
  • Solvent: Dichloromethane (DCM) (Anhydrous)

Procedure:

  • Dissolve p-cresol and

    
     in dry DCM at 0°C under 
    
    
    
    atmosphere.
  • Add 3-nitrobenzoyl chloride dropwise (exothermic control).

  • Stir at room temperature for 4–6 hours.

  • Purification (Critical for X-ray): Wash organic layer with 1M HCl (remove amine), then 1M NaOH (remove unreacted phenol), then Brine. Dry over

    
    .
    
  • Recrystallize crude solid from hot Ethanol.

Crystal Growth & Selection

High-quality diffraction requires single crystals with minimal mosaicity.

Growth Techniques
MethodSolvent SystemConditionsSuitability
Slow Evaporation Ethyl Acetate / Hexane (1:1)Ambient Temp, semi-sealedHigh (Produces block-like crystals)
Vapor Diffusion THF (inner) / Pentane (outer)4°C, sealed chamberMedium (Good for minimizing disorder)
Slow Cooling Ethanol60°C

20°C (0.1°C/min)
High (Thermodynamic stability)
Screening Criteria

Under a polarizing microscope, select crystals that:

  • Extinguish sharply (turn completely black) every 90° of rotation.

  • Have well-defined faces and edges (no rounded blobs).

  • Dimensions:

    
     mm (ideal for Mo-source).
    

X-Ray Diffraction Workflow

Data Acquisition Logic

Source Selection: Molybdenum (


, 

) is preferred over Copper for this aromatic organic molecule to minimize absorption effects and access higher

angles (higher resolution).

Temperature Control:

  • Standard: 100 K (

    
     stream).
    
  • Reasoning: Cooling freezes the rotation of the terminal methyl group and the nitro group, reducing thermal ellipsoids (

    
    ) and allowing precise bond length determination.
    
Workflow Visualization

The following diagram details the logical flow from crystal selection to structural refinement.

CrystalAnalysis Select Crystal Selection (Polarized Light) Mount Mounting (Mitegen Loop + Oil) Select->Mount Collect Data Collection (Mo-Source, 100K) Mount->Collect Reduce Data Reduction (SAINT/CrysAlis) Collect->Reduce Integration Solve Structure Solution (SHELXT - Intrinsic Phasing) Reduce->Solve Phase Problem Refine Refinement (SHELXL - Least Squares) Solve->Refine Model Building Validate Validation (CheckCIF / Hirshfeld) Refine->Validate Validate->Refine Fix Alerts

Figure 1: End-to-end workflow for the crystallographic analysis of 4-Methylphenyl 3-nitrobenzoate.

Structure Solution & Refinement Strategy

Space Group Determination

Based on analogous nitrobenzoates [1], anticipate Monoclinic (


)  or Triclinic (

)
systems.
  • Check: Systematic absences in

    
     (k=2n+1) and 
    
    
    
    (l=2n+1) for
    
    
    .
Refinement Protocol (SHELXL)
  • Heavy Atoms: Locate all non-hydrogen atoms (C, N, O) using Direct Methods or Intrinsic Phasing (SHELXT).

  • Anisotropic Refinement: Refine all non-H atoms anisotropically.

  • Hydrogen Placement:

    • Aromatic H: Ride on parent carbons (

      
      ).[1]
      
    • Methyl H: Idealized rotating group (

      
      ). Crucial:  Check difference Fourier map for electron density peaks confirming methyl orientation.
      
  • Disorder Handling: If the nitro group shows elongated ellipsoids, model it as disordered over two positions using the PART instruction and EADP constraints.

Structural Analysis & Supramolecular Features

Once the structure is solved, the analysis must move beyond coordinates to interactions.

Intramolecular Geometry

Focus on the torsion angles (


) to determine planarity:
  • 
     (Nitro-Phenyl):  Typically 
    
    
    
    due to conjugation, but steric hindrance can force it out of plane.
  • 
     (Ester-Phenyl):  The 
    
    
    
    linkage usually adopts a trans conformation.
Intermolecular Interactions (Hirshfeld Surface Analysis)

Use CrystalExplorer to generate Hirshfeld surfaces mapped with


.
  • Red Spots: Indicate hydrogen bonds.[2][3] Look for

    
     and 
    
    
    
    interactions.[1][2] These are "weak" but directionally critical in nitrobenzoates [2].
  • Fingerprint Plots:

    • Spikes: Look for sharp spikes at the bottom left (H...O interactions).

    • Central Feature: A characteristic "wings" or central spot indicating

      
       stacking between the electron-deficient nitro-ring and the electron-rich tolyl ring.
      
Interaction Pathway Diagram

The following diagram illustrates the expected supramolecular assembly logic.

Interactions MolA Molecule A (Donor: Tolyl) PiStack Pi-Pi Stacking (Face-to-Face) MolA->PiStack Electron Rich HBond C-H...O Bonds (Edge-to-Face) MolA->HBond C-H Donor MolB Molecule B (Acceptor: Nitrobenzoate) MolB->PiStack Electron Poor MolB->HBond Nitro O Acceptor Lattice Crystal Lattice Stability PiStack->Lattice 1D Columns HBond->Lattice 2D Sheets

Figure 2: Predicted supramolecular assembly driven by electrostatic complementarity.

References

  • Diop, B. et al. (2011). Crystal structure of 4-methylphenyl 4-nitrobenzoate. CCDC / Acta Crystallographica.

  • Gowda, B. T. et al. (2008). Structural studies on nitrobenzoates: 4-nitrobenzoic acid and its esters. Zeitschrift für Naturforschung B.

  • Spackman, M. A. & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm, 11, 19-32.

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C.

Sources

Exploratory

The Unfolding Therapeutic Potential of 4-Methylphenyl 3-Nitrobenzoate Derivatives: A Technical Guide

Abstract The confluence of a nitroaromatic core and an ester functionality has historically yielded compounds of significant biological interest. This technical guide delves into the prospective therapeutic landscape of...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The confluence of a nitroaromatic core and an ester functionality has historically yielded compounds of significant biological interest. This technical guide delves into the prospective therapeutic landscape of 4-Methylphenyl 3-nitrobenzoate and its derivatives. While direct extensive research on this specific scaffold is emerging, this document synthesizes data from structurally analogous compounds to build a predictive framework for its biological activities. We will explore the mechanistic underpinnings of its probable anticancer, antimicrobial, and anti-inflammatory properties, supported by detailed experimental protocols and structure-activity relationship (SAR) analyses. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the potential of this promising class of molecules.

Introduction: The Rationale for Investigating 4-Methylphenyl 3-Nitrobenzoate Derivatives

Nitroaromatic compounds are a well-established class of molecules with a rich history in medicinal chemistry, boasting a spectrum of activities including antimicrobial and anticancer effects.[1] The nitro group, a potent electron-withdrawing moiety, is often a prerequisite for their biological action, which is primarily mediated through its bioreduction to reactive and cytotoxic intermediates.[2] The ester linkage, on the other hand, can modulate the compound's pharmacokinetic properties, such as lipophilicity and cell permeability, and can also be cleaved by cellular esterases to release the active pharmacophore.

The specific scaffold of 4-Methylphenyl 3-nitrobenzoate brings together the 3-nitrobenzoic acid moiety, a known biologically active core, with a 4-methylphenyl (p-cresol) group. The positioning of the nitro group at the meta position of the benzoic acid ring and the methyl group at the para position of the phenol are expected to significantly influence the molecule's electronic distribution, steric hindrance, and ultimately, its interaction with biological targets. This guide aims to provide a comprehensive overview of the anticipated biological activities of this class of compounds, drawing upon the wealth of knowledge available for related nitrobenzoate derivatives.

Unveiling the Biological Activities: A Multi-faceted Potential

The biological activities of 4-Methylphenyl 3-nitrobenzoate derivatives are hypothesized to span across anticancer, antimicrobial, and anti-inflammatory domains. This section will explore each of these potential applications in detail.

Anticancer Activity: A Targeted Assault on Malignant Cells

Nitroaromatic compounds have shown considerable promise as anticancer agents, often exhibiting selective toxicity towards cancer cells, particularly in hypoxic tumor microenvironments where nitroreductase activity is elevated.[3]

The anticancer effect of nitroaromatic compounds is predominantly initiated by the enzymatic reduction of the nitro group to a nitro anion radical. This is followed by a series of further reductions to generate highly reactive nitroso and hydroxylamine intermediates, and ultimately the corresponding amine.[2] These reactive species can induce cancer cell death through multiple mechanisms:

  • DNA Damage: The reactive intermediates can form adducts with DNA, leading to strand breaks and genomic instability.[4]

  • Oxidative Stress: The redox cycling of the nitro group can generate reactive oxygen species (ROS), leading to oxidative damage to cellular components.

  • Induction of Apoptosis: DNA damage and oxidative stress can trigger the intrinsic apoptotic pathway.

Several studies on nitroaromatic compounds suggest their ability to induce apoptosis through the activation of the caspase cascade.[4] The proposed mechanism involves the following key steps:

  • DNA Damage and Mitochondrial Permeabilization: DNA fragmentation caused by the reactive metabolites can lead to the permeabilization of the mitochondrial membrane.

  • Caspase Activation: The compromised mitochondrial integrity results in the release of cytochrome c, which in turn activates caspase-9, the initiator caspase of the intrinsic pathway. Caspase-9 then activates the executioner caspases, such as caspase-3 and caspase-7.

  • Execution of Apoptosis: Activated caspase-3 and -7 cleave a multitude of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.

cluster_extracellular cluster_cell Cancer Cell 4M3NB 4-Methylphenyl 3-nitrobenzoate Derivative Nitroreductases Nitroreductases 4M3NB->Nitroreductases Uptake & Bioreduction Reactive_Intermediates Reactive Intermediates (Nitroso, Hydroxylamine) Nitroreductases->Reactive_Intermediates DNA_Damage DNA Damage & Fragmentation Reactive_Intermediates->DNA_Damage Mitochondrion Mitochondrion DNA_Damage->Mitochondrion triggers Caspase9 Caspase-9 (Initiator) Mitochondrion->Caspase9 Cytochrome c release activates Caspase37 Caspase-3 & 7 (Executioner) Caspase9->Caspase37 activates Apoptosis Apoptosis Caspase37->Apoptosis executes

Anticancer Mechanism of 4-Methylphenyl 3-nitrobenzoate Derivatives.

While specific IC50 values for 4-Methylphenyl 3-nitrobenzoate are not yet widely reported, studies on other nitroaromatic compounds demonstrate their potent anticancer activity.

Compound ClassCell LineIC50 (µM)Reference
Nitroaromatic CompoundsVarious Cancer Cell Lines< 8.5[5]
Nitro-substituted benzazolo[3,2-a]quinolinium saltsA431 (human epidermoid carcinoma)~30[4]
Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

Nitroaromatic compounds have a long history of use as antimicrobial agents.[1] Their mechanism of action in microorganisms is similar to that in cancer cells, relying on the reductive activation of the nitro group.

The antimicrobial activity stems from the generation of toxic radical species within the microbial cell. This process is particularly effective against anaerobic bacteria and certain fungi that possess high levels of nitroreductase activity. The reactive intermediates can disrupt cellular macromolecules, including DNA, proteins, and lipids, leading to cell death.

cluster_extracellular cluster_cell Microbial Cell 4M3NB 4-Methylphenyl 3-nitrobenzoate Derivative Nitroreductases Nitroreductases 4M3NB->Nitroreductases Uptake & Bioreduction Reactive_Intermediates Reactive Intermediates (Nitroso, Hydroxylamine) Nitroreductases->Reactive_Intermediates Macromolecule_Damage Damage to DNA, Proteins, Lipids Reactive_Intermediates->Macromolecule_Damage Cell_Death Cell Death Macromolecule_Damage->Cell_Death

Antimicrobial Mechanism of 4-Methylphenyl 3-nitrobenzoate Derivatives.

Studies on various nitrobenzoate derivatives have demonstrated their efficacy against a range of microorganisms, including Mycobacterium tuberculosis and various Gram-positive and Gram-negative bacteria.

Compound SeriesMicroorganismMIC (µg/mL)Reference
Nitrobenzoate EstersMycobacterium tuberculosis16 - 1024[6]
Salicylanilide 4-(trifluoromethyl)benzoatesGram-positive bacteria (including MRSA)≥ 0.49 µmol/L[7]
Sodium nitritePseudomonas aeruginosa0.5 mg/ml[7]
Anti-inflammatory Activity: Modulating the Inflammatory Response

Emerging evidence suggests that some nitroaromatic compounds may possess anti-inflammatory properties.[8] This activity is often attributed to the inhibition of key inflammatory mediators.

The anti-inflammatory effects of nitrobenzoate derivatives could be mediated through the inhibition of enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2), and the suppression of pro-inflammatory signaling molecules like nitric oxide (NO).

COX enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation. Inhibition of these enzymes is a common mechanism for many anti-inflammatory drugs.

Overproduction of nitric oxide by inducible nitric oxide synthase (iNOS) is a hallmark of chronic inflammation. Compounds that can inhibit iNOS or scavenge NO have therapeutic potential as anti-inflammatory agents.

A study on new (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and their corresponding carboxylic acids demonstrated potent COX-2 inhibitory activity.[9]

CompoundTargetIC50 (µM)Reference
FM4 (a nitro-phenylbutanal)COX-20.74[9]
FM10 (a nitro-phenylbutanoic acid)COX-20.69[9]
FM12 (a nitro-phenylbutanoic acid)COX-20.18[9]

Structure-Activity Relationship (SAR): Decoding the Molecular Architecture for Optimal Activity

The biological activity of 4-Methylphenyl 3-nitrobenzoate derivatives is intricately linked to their chemical structure. Understanding the SAR is crucial for designing more potent and selective compounds.

  • Role of the Nitro Group: The presence and position of the nitro group are critical for bioreductive activation and subsequent biological activity. Studies have shown that dinitro-substituted derivatives can exhibit enhanced activity.[6]

  • Influence of the 4-Methylphenyl Group: The methyl group at the para position of the phenyl ring can influence the molecule's lipophilicity, which in turn affects its ability to cross cell membranes. It can also introduce steric effects that may modulate binding to target enzymes.

  • The Ester Linkage: The nature of the ester bond can impact the compound's stability and its susceptibility to hydrolysis by cellular esterases. The length of the alkyl chain in the alcohol part of the ester has been shown to modulate the antimicrobial activity of nitrobenzoate esters.[6]

Experimental Protocols: A Guide to In Vitro Evaluation

The following section provides detailed, step-by-step methodologies for the in vitro evaluation of the potential biological activities of 4-Methylphenyl 3-nitrobenzoate derivatives.

In Vitro Anticancer Activity

This assay measures the metabolic activity of cells as an indicator of cell viability.

  • Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

  • Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds (typically ranging from 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

This flow cytometry-based assay detects the externalization of phosphatidylserine, an early marker of apoptosis.

  • Cell Treatment: Treat cancer cells with the test compound at its predetermined IC50 concentration for 24-48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of propidium iodide (PI).

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the cells using a flow cytometer. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

In Vitro Antimicrobial Activity

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

  • Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth.

  • Serial Dilution: Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate containing broth.

  • Inoculation: Inoculate each well with the standardized microbial suspension.

  • Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

In Vitro Anti-inflammatory Activity

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

  • Enzyme and Substrate Preparation: Prepare solutions of purified COX-1 and COX-2 enzymes and the substrate (arachidonic acid).

  • Compound Incubation: Pre-incubate the enzymes with various concentrations of the test compound.

  • Reaction Initiation: Initiate the reaction by adding arachidonic acid.

  • Product Measurement: Measure the production of prostaglandins (e.g., PGE2) using an ELISA kit or other suitable methods.

  • IC50 Calculation: The IC50 value is determined from the dose-response curve.

This assay measures the amount of nitrite, a stable product of NO, in cell culture supernatants.

  • Cell Culture and Stimulation: Culture macrophages (e.g., RAW 264.7) and stimulate them with lipopolysaccharide (LPS) in the presence of various concentrations of the test compound.

  • Supernatant Collection: After 24 hours, collect the cell culture supernatants.

  • Griess Reaction: Mix the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

  • Absorbance Measurement: Measure the absorbance at 540 nm.

  • NO Inhibition Calculation: The percentage of NO inhibition is calculated by comparing the absorbance of the treated samples with that of the LPS-stimulated control.

Synthesis of 4-Methylphenyl 3-Nitrobenzoate

A plausible synthetic route for 4-Methylphenyl 3-nitrobenzoate involves the esterification of 3-nitrobenzoic acid with 4-methylphenol (p-cresol). A common method for this transformation is the Fischer esterification.

Proposed Synthesis:

  • Reaction Setup: In a round-bottom flask, dissolve 3-nitrobenzoic acid in an excess of 4-methylphenol.

  • Acid Catalyst: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

  • Reaction Conditions: Heat the reaction mixture under reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture and neutralize the acid catalyst. Extract the product with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the organic layer with water and brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield 4-Methylphenyl 3-nitrobenzoate.

A similar procedure has been reported for the synthesis of the isomeric compound, 4-methylphenyl-4-nitrobenzoate, by reacting 4-nitro-benzoyl chloride with p-cresol in the presence of a base.[10]

Conclusion and Future Directions

The available evidence from structurally related compounds strongly suggests that 4-Methylphenyl 3-nitrobenzoate and its derivatives represent a promising scaffold for the development of new therapeutic agents. Their potential for multifaceted biological activity, including anticancer, antimicrobial, and anti-inflammatory effects, warrants further investigation.

Future research should focus on:

  • Synthesis and Characterization: The synthesis and thorough characterization of a library of 4-Methylphenyl 3-nitrobenzoate derivatives with systematic structural modifications.

  • In-depth Biological Evaluation: Comprehensive in vitro and in vivo testing to determine the precise IC50 and MIC values and to elucidate the specific mechanisms of action.

  • SAR Optimization: Detailed structure-activity relationship studies to identify the key structural features required for optimal potency and selectivity for each biological activity.

  • Toxicology and Pharmacokinetic Studies: Evaluation of the safety profile and pharmacokinetic properties of the most promising lead compounds.

By systematically exploring this chemical space, the scientific community can unlock the full therapeutic potential of 4-Methylphenyl 3-nitrobenzoate derivatives and pave the way for the development of novel drugs to address unmet medical needs.

References

  • Nitrobenzoates and Nitrothiobenzoates with Activity against M. tuberculosis. Molecules. 2023;28(8):3425. [Link]

  • Novel Nitrobenzazolo[3,2-a]quinolinium Salts Induce Cell Death through a Mechanism Involving DNA Damage, Cell Cycle Changes, and Mitochondrial Permeabilization. Open Journal of Apoptosis. 2015;4(3):65-79. [Link]

  • Synthesis of 4-nitro-Benzoates for evaluation antimicrobial and disinfectant activity: Part-I. ResearchGate. 2024. [Link]

  • Synthesis of nitroaromatic compounds as potential anticancer agents. European Journal of Medicinal Chemistry. 2011;46(12):5848-5856. [Link]

  • Synthesis of 4-nitro-Benzoates for evaluation antimicrobial and disinfectant activity: Part-I. Current Trends in Pharmacy and Pharmaceutical Chemistry. 2024;6(2):41-42. [Link]

  • Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy. International Journal of Molecular Sciences. 2018;19(8):2277. [Link]

  • A Small Molecule that Induces Intrinsic Pathway Apoptosis with Unparalleled Speed. Cell Reports. 2015;13(10):2295-2305. [Link]

  • The relationship between chemical structure and antimicrobial activity of selected nicotinates, p-iodobenzoates, picolinates and isonicotinates. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. 2005;61(9):2129-2136. [Link]

  • Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. Molecules. 2022;27(13):4068. [Link]

  • A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds. Biomolecules. 2020;10(4):573. [Link]

  • Structure−Activity Relationships for 4-Nitrobenzyl Carbamates of 5-Aminobenz[ e ]indoline Minor Groove Alkylating Agents as Prodrugs for GDEPT in Conjunction with E. c oli Nitroreductase. Journal of Medicinal Chemistry. 2003;46(15):3283-3300. [Link]

  • Antimicrobial Activity of Nitroaromatic Derivatives. Encyclopedia. 2022. [Link]

  • Biological evaluation and molecular docking studies of nitro benzamide derivatives with respect to in vitro anti-inflammatory activity. Bioorganic & Medicinal Chemistry Letters. 2018;28(15):2541-2548. [Link]

  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Molecules. 2022;27(19):6619. [Link]

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  • Structure activity analysis of the pro-apoptotic, antitumor effect of nitrostyrene adducts and related compounds. Biochemical Pharmacology. 2005;69(8):1165-1175. [Link]

  • Inhibition of PI3K/AKT/mTOR axis disrupts oxidative stress-mediated survival of melanoma cells. Oncotarget. 2017;8(57):97296-97311. [Link]

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  • Antioxidants inhibit JNK and p38 MAPK activation but not ERK 1/2 activation by angiotensin II in rat aortic smooth muscle cells. Free Radical Biology and Medicine. 2001;30(6):663-671. [Link]

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  • Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach. Current Cancer Drug Targets. 2021;21(10):849-861. [Link]

  • Nitric oxide suppresses apoptosis via interrupting caspase activation and mitochondrial dysfunction in cultured hepatocytes. The Journal of Biological Chemistry. 1999;274(24):17325-17333. [Link]

  • Synthesis, Isomer Characterization, and Anti-Inflammatory Properties of Nitroarachidonate. Journal of Biological Chemistry. 2009;284(31):20847-20859. [Link]

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  • Development of Potent Type V MAPK Inhibitors: Design, Synthesis, and Biological Evaluation of Benzothiazole Derivatives Targeting p38α MAPK in Breast Cancer Cells. Archiv der Pharmazie. 2023;356(8):e2300011. [Link]

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Protocols & Analytical Methods

Method

Application Note: High-Efficiency Steglich Esterification of 4-Methylphenyl 3-nitrobenzoate

Introduction & Strategic Rationale The synthesis of 4-Methylphenyl 3-nitrobenzoate presents a specific challenge in organic synthesis: the esterification of a phenol (4-methylphenol/p-cresol) with an electron-deficient b...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Strategic Rationale

The synthesis of 4-Methylphenyl 3-nitrobenzoate presents a specific challenge in organic synthesis: the esterification of a phenol (4-methylphenol/p-cresol) with an electron-deficient benzoic acid (3-nitrobenzoic acid). Unlike aliphatic alcohols, phenols are poor nucleophiles due to the resonance delocalization of the oxygen lone pair into the aromatic ring. Furthermore, standard Fischer esterification is often low-yielding for phenols due to unfavorable equilibrium constants.

While acid chloride methods (Schotten-Baumann) are viable, they generate HCl and require strictly anhydrous conditions to prevent hydrolysis. The Steglich Esterification is the superior protocol for this application. It proceeds under mild, neutral conditions, utilizing N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a hyper-nucleophilic acyl-transfer catalyst.

This application note details a robust, scalable protocol optimized to minimize the formation of the primary byproduct, dicyclohexylurea (DCU), and the unreactive N-acylurea side product.

Mechanistic Insight & Reaction Design

Understanding the mechanism is critical for troubleshooting. The reaction does not proceed via direct attack of the phenol on the DCC-activated acid. Instead, it relies on the formation of a highly reactive N-acylpyridinium intermediate.

The Catalytic Cycle
  • Activation: 3-Nitrobenzoic acid reacts with DCC to form the O-acylisourea.

  • Acyl Transfer: This intermediate is sterically hindered and less reactive toward phenols. DMAP attacks the carbonyl, displacing the urea moiety and forming a reactive N-acylpyridinium ion .

  • Product Formation: The p-cresol (phenol) attacks this activated intermediate to yield the ester and regenerate DMAP.

Pathway Visualization

SteglichMechanism Acid 3-Nitrobenzoic Acid O_Acyl O-Acylisourea (Intermediate 1) Acid->O_Acyl + DCC DCC DCC (Coupling Agent) DCC->O_Acyl Active N-Acylpyridinium (Active Species) O_Acyl->Active + DMAP - DCU DMAP DMAP (Catalyst) Active->DMAP Regeneration Product 4-Methylphenyl 3-nitrobenzoate Active->Product + Phenol - DMAP Phenol p-Cresol (Nucleophile) DCU DCU (Byproduct)

Figure 1: The DMAP-catalyzed Steglich mechanism, highlighting the critical acyl-pyridinium intermediate.

Experimental Protocol

Materials & Stoichiometry

To ensure complete consumption of the limiting reagent (Acid), we utilize a slight excess of the phenol and coupling agent.

ComponentRoleEquivalents (eq)Molar Mass ( g/mol )
3-Nitrobenzoic acid Limiting Reagent1.0167.12
4-Methylphenol (p-Cresol) Nucleophile1.1108.14
DCC Coupling Agent1.1 - 1.2206.33
DMAP Catalyst0.1 (10 mol%)122.17
Dichloromethane (DCM) Solvent0.1 M - 0.2 M-
Step-by-Step Procedure

Step 1: Preparation (T = 25°C)

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar.

  • Add 3-Nitrobenzoic acid (1.0 eq) , p-Cresol (1.1 eq) , and DMAP (0.1 eq) .

  • Dissolve in anhydrous DCM (concentration ~0.15 M). Ensure complete dissolution.

Step 2: Activation (T = 0°C)

  • Cool the reaction mixture to 0°C using an ice/water bath.

    • Scientific Rationale: Low temperature is crucial during DCC addition to suppress the

      
       acyl migration, which forms the stable (and useless) N-acylurea byproduct [1].
      
  • Dissolve DCC (1.1 eq) in a minimal amount of DCM.

  • Add the DCC solution dropwise over 10–15 minutes.

Step 3: Reaction (T = 0°C


 25°C) 
  • Stir at 0°C for 30 minutes.

  • Remove the ice bath and allow the mixture to warm to Room Temperature (RT).

  • Stir for 3–12 hours. Monitor via TLC (Solvent system: Hexane/Ethyl Acetate 4:1).

    • Observation: A white precipitate (DCU) will form progressively.

Step 4: Workup & Isolation

  • Filtration: Filter the reaction mixture through a sintered glass funnel or a Celite pad to remove the precipitated DCU. Rinse the pad with cold DCM.

  • Extraction: Transfer filtrate to a separatory funnel.

    • Acid Wash: Wash with 0.5 M HCl (2x) to protonate and remove DMAP.

    • Base Wash: Wash with saturated NaHCO

      
       (2x) to remove unreacted 3-nitrobenzoic acid.
      
    • Brine Wash: Wash with saturated NaCl solution (1x).

  • Drying: Dry the organic layer over anhydrous MgSO

    
    , filter, and concentrate in vacuo.
    

Step 5: Purification

  • The crude residue often contains traces of DCU.

  • Recrystallization: Recrystallize from Ethanol/Hexane or hot Ethanol.

  • Flash Chromatography: If high purity is required, use silica gel chromatography (Gradient: 0%

    
     20% EtOAc in Hexanes).
    

Workflow Visualization

Workflow Start Start: Dissolve Acid, Phenol, DMAP in DCM Cool Cool to 0°C Start->Cool AddDCC Add DCC Dropwise Cool->AddDCC Warm Warm to RT Stir 3-12h AddDCC->Warm Filter Filter DCU Precipitate Warm->Filter Wash Liquid-Liquid Extraction (HCl -> NaHCO3 -> Brine) Filter->Wash Dry Dry & Concentrate Wash->Dry Purify Recrystallization (EtOH/Hexane) Dry->Purify

Figure 2: Operational workflow for the isolation of the target ester.

Characterization & Validation

To validate the synthesis of 4-Methylphenyl 3-nitrobenzoate, look for these spectral signatures:

  • 1H NMR (CDCl

    
    ): 
    
    • 
       2.35-2.40 ppm (s, 3H):  Methyl group on the p-cresol ring.
      
    • 
       7.00-7.30 ppm (m, 4H):  Aromatic protons of the p-cresol moiety (AA'BB' system).
      
    • 
       7.70-9.00 ppm (m, 4H):  Aromatic protons of the 3-nitrobenzoate. Look for the highly deshielded proton between the nitro and ester groups (~8.9 ppm).
      
  • IR Spectroscopy:

    • ~1735-1750 cm

      
      :  Ester C=O stretch (shifted higher due to electron-withdrawing nitro group).
      
    • 1530 & 1350 cm

      
      :  N-O stretches (Nitro group).
      

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield N-Acylurea formationEnsure temperature is 0°C during DCC addition. Increase DMAP load to 15 mol%.
Persistent White Solid Residual DCUDCU is slightly soluble in DCM. Cool the filtrate to -20°C to precipitate remaining DCU before final evaporation, or switch to EDC

HCl (water-soluble byproduct) [2].
Unreacted Phenol Steric hindrancePhenols are sluggish. Extend reaction time or reflux gently (only after initial 0°C activation period).

Safety Considerations (MSDS Highlights)

  • DCC: Potent sensitizer. Causes severe skin irritation. Warning: DCC exposure can cause temporary blindness if dust contacts eyes. Handle in a fume hood.

  • 3-Nitrobenzoic Acid: Irritant.

  • DCM: Volatile, suspected carcinogen. Use proper ventilation.

References

  • Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.

  • Boden, E. P., & Keck, G. E. (1985). Proton-transfer steps in the Steglich esterification: A very brief commentary. The Journal of Organic Chemistry, 50(13), 2394–2395.

  • Sigma-Aldrich. Product Specification: N,N′-Dicyclohexylcarbodiimide.

Application

Application Note: High-Efficiency Microwave-Assisted Synthesis of p-Tolyl 3-Nitrobenzoate

Executive Summary This guide details the microwave-assisted synthesis of p-tolyl 3-nitrobenzoate via nucleophilic acyl substitution. While traditional thermal esterification of phenols is often sluggish due to the low nu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the microwave-assisted synthesis of p-tolyl 3-nitrobenzoate via nucleophilic acyl substitution. While traditional thermal esterification of phenols is often sluggish due to the low nucleophilicity of the phenolic hydroxyl group, microwave (MW) irradiation significantly accelerates this transformation.

By utilizing the dipolar polarization mechanism of MW heating, this protocol reduces reaction times from hours (thermal reflux) to minutes, while suppressing side reactions. This document provides two validated workflows: a Green Solvent-Free Protocol for high-throughput screening and a Solvent-Mediated Protocol for scale-up and purity optimization.

Scientific Background & Mechanism[1][2][3][4]

The Challenge of Phenolic Esterification

Unlike aliphatic alcohols, phenols (such as p-cresol) are poor nucleophiles. The lone pair on the oxygen is delocalized into the aromatic ring, reducing its ability to attack the carbonyl carbon of the carboxylic acid derivative. Consequently, direct Fischer esterification is inefficient. The preferred route utilizes 3-nitrobenzoyl chloride , a highly reactive acylating agent, in the presence of a base (pyridine or triethylamine) to neutralize the HCl byproduct and drive the equilibrium forward.

Microwave Dielectric Heating Theory

Microwave irradiation (2.45 GHz) heats the reaction mixture through dipolar rotation and ionic conduction .

  • Dipolar Rotation: Polar molecules (like 3-nitrobenzoyl chloride and the polar transition state) align with the oscillating electric field.[1] As the field alternates, molecular friction generates internal heat.

  • Specific Effect: The transition state of the acylation is more polar than the ground state. MW irradiation stabilizes this polar transition state, lowering the activation energy (

    
    ) and increasing the reaction rate significantly compared to conventional convective heating.
    
Reaction Mechanism

The reaction proceeds via a Nucleophilic Acyl Substitution mechanism. The base acts as a catalyst and acid scavenger.

ReactionMechanism Reactants Reactants (3-Nitrobenzoyl chloride + p-Cresol) TS Tetrahedral Intermediate (Highly Polar / MW Absorber) Reactants->TS Nucleophilic Attack (MW Accelerated) Base Base Catalyst (Pyridine/TEA) Base->TS Proton Transfer Product Product (p-Tolyl 3-nitrobenzoate) TS->Product Elimination of Cl- Byproduct Byproduct (Pyridine-HCl) TS->Byproduct

Figure 1: Mechanistic pathway of the base-catalyzed acylation under microwave irradiation.

Materials & Safety (E-E-A-T)

Reagents
ReagentRoleEquiv.MW ( g/mol )Hazards
3-Nitrobenzoyl chloride Electrophile1.0185.56Corrosive, Moisture Sensitive
p-Cresol (4-Methylphenol) Nucleophile1.1108.14Toxic, Corrosive, Strong Odor
Triethylamine (TEA) Base/Scavenger1.2101.19Flammable, Corrosive
Dichloromethane (DCM) Solvent (Method B)-84.93Volatile, Carcinogen susp.
Critical Safety Warnings
  • Thermal Runaway: Nitro-compounds are energetic. In a closed MW vessel, rapid decomposition can occur if temperatures exceed 200°C. Do not exceed 160°C for this specific protocol.

  • Pressure Build-up: The reaction generates HCl (neutralized by base), but thermal expansion of solvents can raise vessel pressure. Use a vessel rated for at least 20 bar (300 psi) .

  • Moisture Sensitivity: 3-Nitrobenzoyl chloride hydrolyzes to 3-nitrobenzoic acid in moist air. Handle reagents in a desiccator or glovebox if possible.

Experimental Protocols

Method A: Solvent-Free Synthesis (Green Chemistry / High Throughput)

Best for: Rapid library generation, small scales (<2 mmol).

  • Preparation: In a 10 mL microwave process vial, mix p-cresol (119 mg, 1.1 mmol) and 3-nitrobenzoyl chloride (186 mg, 1.0 mmol).

  • Catalyst Addition: Add Basic Alumina (500 mg) or Pyridine (2 drops) directly to the solid mixture.

  • Irradiation: Cap the vial. Irradiate using the parameters below.

  • Extraction: After cooling, add EtOAc (5 mL), filter off the solid support (if alumina used), and wash with 1M HCl (to remove residual pyridine) and Brine.

  • Purification: Evaporate solvent. Recrystallize from Ethanol.[2]

Method B: Solvent-Mediated Synthesis (Scale-Up)

Best for: High purity requirements, larger scales (>5 mmol).

  • Dissolution: In a 35 mL microwave vessel, dissolve p-cresol (595 mg, 5.5 mmol) and TEA (0.84 mL, 6.0 mmol) in dry DCM (10 mL).

  • Addition: Slowly add 3-nitrobenzoyl chloride (928 mg, 5.0 mmol). Note: Exothermic reaction; vessel may warm slightly.

  • Irradiation: Seal the vessel and place in the microwave cavity.

  • Workup: Transfer mixture to a separatory funnel. Wash with Water (2x), 10% NaHCO3 (2x), and Brine (1x).

  • Isolation: Dry over MgSO4, filter, and concentrate in vacuo.

Microwave Parameters (CEM Discover / Biotage Initiator)
ParameterSettingRationale
Temperature 120 °CSufficient activation energy without degrading the nitro group.
Hold Time 5:00 minFull conversion typically reached in <5 mins.
Power Dynamic (Max 150W)Allows the system to regulate power to maintain 120°C.
Pressure Limit 250 psiSafety cutoff.
Stirring HighEssential for uniform heat distribution (hotspot prevention).

Workflow Visualization

ExperimentalWorkflow Prep 1. Reagent Prep (Dry conditions essential) Mix 2. Mixing (Add Acid Chloride last) Prep->Mix MW 3. MW Irradiation (120°C, 5 min, Dynamic Power) Mix->MW Cool 4. Cooling & Venting (Air jet cooling to <50°C) MW->Cool Workup 5. Workup (Wash: HCl -> NaHCO3 -> Brine) Cool->Workup Analysis 6. Analysis (NMR, IR, MP) Workup->Analysis

Figure 2: Step-by-step experimental workflow for Method B.

Results & Analysis

Expected Yield Comparison
MethodTimeYield (%)Purity (Crude)
Conventional Reflux (Toluene) 3 Hours75-82%Moderate (requires column)
Microwave (Method B) 5 Minutes92-96% High (recrystallization only)
Characterization Data (Validation)

To confirm the synthesis of p-tolyl 3-nitrobenzoate, look for these diagnostic signals:

  • 1H NMR (CDCl3, 400 MHz):

    • 
       2.38 (s, 3H): Methyl group of the p-tolyl ring.
      
    • 
       7.10 - 7.30 (d, 2H): Aromatic protons of the tolyl ring (shielded by ester oxygen).
      
    • 
       8.90 (t, 1H): Proton between Nitro and Ester groups (highly deshielded).
      
  • IR Spectroscopy:

    • 1735-1745 cm⁻¹: C=O stretch (Ester).

    • 1530 & 1350 cm⁻¹: N-O stretch (Nitro group).

  • Melting Point:

    • Expected range: 78-82 °C (Consistent with analogous nitrobenzoate esters).

Troubleshooting & Optimization

  • Issue: Low Yield / Hydrolysis.

    • Cause: Wet reagents or solvents. The acid chloride hydrolyzed to 3-nitrobenzoic acid.

    • Fix: Use anhydrous DCM and a fresh bottle of acid chloride. Add molecular sieves to the reaction vessel.

  • Issue: Incomplete Conversion.

    • Cause: MW power absorption was too low (non-polar solvent).

    • Fix: If using Toluene (non-polar), add a "doping" agent like an ionic liquid or switch to DCM (moderately polar) to improve dielectric heating efficiency.

  • Issue: Dark/Tarred Product.

    • Cause: Overheating or thermal decomposition of the nitro group.

    • Fix: Reduce temperature to 100°C and extend time to 10 minutes. Ensure "PowerMax" (simultaneous cooling) is OFF .

References

  • Microwave Dielectric Heating Theory: Kappe, C. O. (2008). Microwave dielectric heating in synthetic organic chemistry. Chemical Society Reviews, 37(6), 1127. Link

  • General MW Esterification: Leadbeater, N. E., & Stencel, L. M. (2006). Microwave-assisted synthesis of esters.
  • Acylation of Phenols: Thakuria, H., & Das, G. (2006). Microwave-assisted acylation of alcohols, phenols, and amines using a solid support.[3] Journal of Chemical Sciences.

  • Safety of Nitro Compounds:Bretherick's Handbook of Reactive Chemical Hazards.
  • Spectral Data Support: National Institutes of Health (NIH) PubChem. Methyl 3-nitrobenzoate Spectral Data (Used for analog comparison). Link

Sources

Method

Application Notes and Protocols for Thin Layer Chromatography (TLC) Systems for Nitrobenzoate Esters

Abstract This comprehensive guide provides a detailed exploration of Thin Layer Chromatography (TLC) systems tailored for the analysis of nitrobenzoate esters. Designed for researchers, scientists, and professionals in d...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive guide provides a detailed exploration of Thin Layer Chromatography (TLC) systems tailored for the analysis of nitrobenzoate esters. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple procedural lists to offer in-depth explanations of the principles governing the separation and visualization of these compounds. We will cover stationary and mobile phase selection, derivatization of alcohols for analysis, advanced visualization techniques, and protocols for quantitative analysis by HPTLC-densitometry. The methodologies are presented with a focus on explaining the causal relationships behind experimental choices, ensuring both technical accuracy and practical applicability in a research and development setting.

Introduction: The Significance of Nitrobenzoate Esters and the Role of TLC

Nitrobenzoate esters are a crucial class of organic compounds with wide-ranging applications. They serve as important intermediates in the synthesis of pharmaceuticals, dyes, and photosensitive materials. Furthermore, the derivatization of alcohols and phenols to their corresponding nitrobenzoate esters is a common strategy in analytical chemistry. This conversion introduces a strong chromophore (the nitroaromatic group), facilitating detection and quantification, particularly in chromatographic methods. The most common derivatizing agents include p-nitrobenzoyl chloride and 3,5-dinitrobenzoyl chloride, which react with hydroxyl groups to form highly UV-active esters.

Thin Layer Chromatography (TLC) is an invaluable technique for the analysis of nitrobenzoate esters due to its speed, cost-effectiveness, and versatility.[1] It is widely employed for:

  • Reaction Monitoring: Tracking the progress of esterification or nitration reactions by observing the consumption of starting materials and the appearance of the product spot.[2]

  • Purity Assessment: Quickly evaluating the purity of synthesized nitrobenzoate esters.

  • Compound Identification: Tentatively identifying a compound by comparing its Rf value with that of a known standard run on the same plate.

  • Method Development: Serving as a rapid pilot technique to develop optimal solvent systems for column chromatography.[1]

This guide will provide the foundational knowledge and practical protocols to effectively utilize TLC for the separation and analysis of this important compound class.

The Principle of Separation: Polarity as the Driving Force

The separation of nitrobenzoate esters on TLC is governed by the principle of adsorption chromatography, where a dynamic equilibrium of the analyte occurs between a solid stationary phase and a liquid mobile phase.[3] The key to achieving separation lies in understanding the polarity of the analyte and its interaction with the two phases.

  • Stationary Phase: Typically, a polar adsorbent such as silica gel (SiO₂) or alumina (Al₂O₃) is used.[3] These materials have hydroxyl groups on their surface, making them highly polar and capable of forming hydrogen bonds with polar analytes.

  • Mobile Phase: A solvent or a mixture of solvents that moves up the plate via capillary action. In normal-phase TLC, the mobile phase is less polar than the stationary phase.[4]

  • Analyte (Nitrobenzoate Ester): The polarity of a nitrobenzoate ester is influenced by several factors:

    • The highly polar nitro group (-NO₂).

    • The polar ester group (-COO-).

    • The generally nonpolar aromatic ring and the alkyl/aryl chain of the ester.

The separation principle can be summarized as follows: More polar compounds will adsorb more strongly to the polar stationary phase and will thus travel a shorter distance up the plate, resulting in a lower Retention Factor (Rf value). Conversely, less polar compounds will be more soluble in the mobile phase and will travel further up the plate, exhibiting a higher Rf value. [5]

The Rf value is a key parameter calculated as:

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

For isomeric nitrobenzoate esters, subtle differences in polarity lead to their separation. For example, the position of the nitro group (ortho, meta, or para) influences the molecule's overall dipole moment and its ability to interact with the stationary phase. Generally, p-nitrobenzoate esters are less polar than their corresponding o-nitrobenzoate counterparts due to intramolecular hydrogen bonding in the ortho isomer, which can reduce its interaction with the silica gel. Methyl m-nitrobenzoate is more polar than methyl benzoate, and therefore has a lower Rf value on a silica gel plate.[1]

Experimental Protocols and Methodologies

Sample Preparation: Derivatization of Alcohols to p-Nitrobenzoate Esters

To analyze alcohols that lack a strong chromophore, derivatization to a p-nitrobenzoate ester is a highly effective strategy. This introduces a UV-active group, significantly enhancing detection sensitivity.

Protocol: Synthesis of a p-Nitrobenzoate Ester from an Alcohol

  • Reagent Preparation: In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol (1.0 equivalent) in anhydrous pyridine or a mixture of dichloromethane and pyridine.

  • Reaction Initiation: Cool the solution in an ice bath (0 °C). Add p-nitrobenzoyl chloride (1.1-1.2 equivalents) portion-wise with stirring.

  • Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The progress can be monitored by TLC, spotting the reaction mixture against the starting alcohol. The reaction is complete when the alcohol spot is no longer visible.

  • Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate or dichloromethane.

  • Purification: Wash the organic layer sequentially with dilute HCl, water, and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude p-nitrobenzoate ester can be further purified by column chromatography if necessary.

  • Sample for TLC: Dissolve a small amount of the purified ester in a volatile solvent such as ethyl acetate or dichloromethane to a concentration of approximately 1-2 mg/mL for spotting on the TLC plate.

TLC Plate Preparation and Development

Materials:

  • Pre-coated TLC plates (e.g., Silica gel 60 F₂₅₄)

  • Developing chamber with a lid

  • Capillary tubes or micropipettes for spotting

  • Mobile phase solvents (chromatography grade)

Protocol:

  • Plate Preparation: Using a pencil, gently draw a starting line (origin) about 1-1.5 cm from the bottom of the TLC plate. Do not use a pen, as the ink will chromatograph. Mark the positions for each sample.

  • Spotting: Using a capillary tube, apply a small spot of each sample solution onto the origin line. The spot should be as small and concentrated as possible (typically 1-2 mm in diameter). Allow the solvent to fully evaporate between applications if multiple applications are needed for concentration.

  • Chamber Saturation: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. The solvent level must be below the origin line on the TLC plate. Place a piece of filter paper in the chamber, ensuring it is wetted by the solvent, to saturate the chamber atmosphere with solvent vapors. This prevents solvent evaporation from the plate surface and ensures better separation. Close the chamber with the lid and let it equilibrate for 5-10 minutes.

  • Development: Carefully place the spotted TLC plate into the equilibrated chamber, ensuring the bottom edge is evenly immersed in the mobile phase. Close the lid and allow the solvent to ascend the plate by capillary action.

  • Completion: Once the solvent front has reached about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the position of the solvent front with a pencil.

  • Drying: Allow the plate to air-dry completely in a fume hood before proceeding to visualization.

Selecting the Right TLC System: Stationary and Mobile Phases

The choice of stationary and mobile phases is critical for achieving good separation.

Stationary Phases:

  • Silica Gel (SiO₂): The most common stationary phase for nitrobenzoate esters due to its polarity and versatility.[3]

  • Alumina (Al₂O₃): Can also be used and is available in acidic, neutral, or basic forms. It may offer different selectivity compared to silica gel, especially for compounds with varying acidic/basic properties.

  • Reversed-Phase (e.g., C18-bonded silica): In this case, a polar mobile phase (e.g., methanol/water) is used. Less polar compounds are retained more strongly. This can be useful for separating more polar nitrobenzoate derivatives.[6]

Mobile Phase Selection and Optimization:

The key is to find a mobile phase that provides Rf values in the optimal range of 0.2 to 0.8 for the compounds of interest, with sufficient separation between spots. A common starting point for esters is a binary mixture of a nonpolar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or dichloromethane).[7] The polarity of the mobile phase is adjusted by changing the ratio of the two solvents.

  • If Rf values are too low (spots don't move far): The mobile phase is not polar enough. Increase the proportion of the more polar solvent.[3]

  • If Rf values are too high (spots move with the solvent front): The mobile phase is too polar. Increase the proportion of the less polar solvent.[3]

The following table provides recommended starting mobile phase systems for the analysis of nitrobenzoate esters on silica gel plates .

Mobile Phase System (v/v)Component A (Nonpolar)Component B (Polar)Typical Ratio (A:B)Application Notes
Hexane / Ethyl AcetateHexaneEthyl Acetate9:1 to 7:3A very common and effective system for many esters. Start with 8:2 and adjust as needed. An 8:2 hexane/ethyl acetate system gives an Rf of ~0.35 for methyl 3-nitrobenzoate.[8]
Toluene / Ethyl AcetateTolueneEthyl Acetate9:1 to 8:2Good for aromatic compounds. Toluene is more polar than hexane.
Dichloromethane / HexaneHexaneDichloromethane1:1 to 1:4Useful when ethyl acetate provides too much polarity.
Toluene / EthanolTolueneEthanol9:1A system used for monitoring the esterification of benzoic acid, adaptable for its nitro derivatives.[2]

Visualization Techniques for Nitrobenzoate Esters

Since most nitrobenzoate esters are colorless, visualization methods are required to see the separated spots.

Non-Destructive Method: UV Light

Commercial TLC plates often contain a fluorescent indicator (e.g., zinc sulfide) that glows green under short-wave UV light (254 nm). Compounds that absorb UV light, such as those with aromatic rings and conjugated systems like nitrobenzoate esters, will quench this fluorescence and appear as dark spots against the bright green background.[9] This is the quickest and most common first-line visualization technique and has the advantage of being non-destructive, allowing for further analysis or extraction of the spots.

Destructive Methods: Chemical Stains

If UV visualization is insufficient, various chemical stains can be used. These methods are destructive as they involve a chemical reaction with the analyte.

Method 1: Iodine Vapor Placing the dried TLC plate in a sealed chamber containing a few crystals of iodine is a simple and general method. Iodine vapor has an affinity for many organic compounds, which will appear as brown spots.[10] These spots will fade over time, so they should be circled with a pencil immediately.

Method 2: Permanganate Stain A solution of potassium permanganate (KMnO₄) is a good general stain for compounds that can be oxidized. Spots appear as yellow-brown on a purple background. It is sensitive to a wide range of functional groups.

Method 3: Highly Sensitive and Specific Visualization of Nitro Compounds

For enhanced sensitivity and specificity for nitroaromatic compounds, a multi-step chemical reaction can be employed. This method converts the nitro group into a brightly colored azo dye.[11]

Protocol: Visualization via Reduction, Diazotization, and Coupling

  • Preparation: Ensure the developed TLC plate is completely dry. All steps should be performed in a fume hood.

  • Reduction:

    • Reagent: Prepare a 5% (w/v) solution of stannous chloride (SnCl₂) in 2M HCl.

    • Procedure: Spray the TLC plate evenly with the stannous chloride solution. Heat the plate on a hotplate at 100 °C for 10-15 minutes. This reduces the nitro group (-NO₂) to a primary amine (-NH₂). Let the plate cool to room temperature.

  • Diazotization:

    • Reagent: Prepare a 2% (w/v) aqueous solution of sodium nitrite (NaNO₂).

    • Procedure: Evenly spray the cooled plate with the sodium nitrite solution. This converts the newly formed amine into a diazonium salt.

  • Coupling:

    • Reagent: Prepare a 10% (w/v) solution of β-naphthol in 10% aqueous sodium hydroxide.

    • Procedure: Immediately after the diazotization step, spray the plate with the alkaline β-naphthol solution.

  • Observation: The nitrobenzoate ester spots will appear as distinct orange to red colored spots of the resulting azo dye against a pale background.[11]

Diagram: Workflow for Specific Visualization of Nitro Compounds

G cluster_0 Step 1: Reduction cluster_1 Step 2: Diazotization cluster_2 Step 3: Coupling Nitro Nitrobenzoate Ester (-NO₂) on TLC Plate Amine Aromatic Amine (-NH₂) on TLC Plate Nitro->Amine Spray with SnCl₂/HCl, Heat at 100°C Diazonium Diazonium Salt (-N₂⁺) on TLC Plate Amine_ref->Diazonium Spray with NaNO₂ AzoDye Colored Azo Dye Spot (Visible) Diazonium_ref->AzoDye Spray with β-Naphthol/NaOH G cluster_prep Preparation cluster_chrom Chromatography cluster_analysis Analysis A Prepare Standard & Sample Solutions B Automated Application on HPTLC Plate A->B C Develop Plate in Automated Chamber B->C D Densitometric Scanning (e.g., 265 nm) C->D E Generate Chromatogram & Integrate Peak Areas D->E F Construct Calibration Curve & Quantify Sample E->F

Sources

Application

Application Note: A Robust, Validated RP-HPLC Method for the Quantification of 4-Methylphenyl 3-nitrobenzoate

Abstract This application note describes the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 4-Me...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note describes the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 4-Methylphenyl 3-nitrobenzoate. The method utilizes a C18 stationary phase with isocratic elution and UV detection, providing a reliable analytical tool for researchers, scientists, and drug development professionals. The entire process, from initial method design based on the analyte's physicochemical properties to a full validation according to the International Council for Harmonisation (ICH) guidelines, is detailed. This protocol is intended to serve as a comprehensive guide for the quality control and analysis of 4-Methylphenyl 3-nitrobenzoate.

Introduction

4-Methylphenyl 3-nitrobenzoate is an aromatic ester containing both a nitro group and a methylphenyl group. The accurate quantification of such molecules is critical in various stages of research and development, including synthesis verification, purity assessment, and stability studies. High-performance liquid chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and reproducibility.[1] Given the non-polar nature of the molecule, reversed-phase chromatography (RP-HPLC), which employs a non-polar stationary phase and a polar mobile phase, is the logical choice for separation.[2]

This document provides a systematic approach to developing a robust HPLC method from fundamental principles. It outlines the rationale for selecting chromatographic conditions, a detailed optimization workflow, and a comprehensive validation protocol to ensure the method is fit for its intended purpose, in line with global regulatory standards.[3]

Analyte Physicochemical Properties & Initial Chromatographic Considerations

A successful HPLC method development strategy begins with an understanding of the analyte's properties.

  • Structure: 4-Methylphenyl 3-nitrobenzoate consists of a 3-nitrobenzoate moiety ester-linked to a p-cresol.

  • Polarity: The molecule is predominantly non-polar due to the two aromatic rings, making it an ideal candidate for RP-HPLC. The presence of the nitro group and ester linkage introduces some polarity. A calculated LogP value for a similar compound, (4-nitrophenyl) 3-methylbenzoate, is 3.64, indicating significant hydrophobicity.[4] This suggests strong retention on a non-polar stationary phase like C18.

  • UV Absorbance: The presence of two chromophores—the nitroaromatic ring and the benzoate system—predicts strong UV absorbance. Benzoic acid exhibits absorbance maxima around 230 nm and 274 nm.[5] The nitro group in compounds like 3-nitrophenol can cause a bathochromic shift, with absorbance maxima around 275 nm and 340 nm.[6] Therefore, a detection wavelength in the range of 230-280 nm is expected to provide high sensitivity. For initial development, 254 nm is a common and robust choice for aromatic compounds.[7][8]

Based on this analysis, the following initial conditions were selected:

  • Stationary Phase: A C18 column is the workhorse of RP-HPLC and is the recommended starting point for non-polar to moderately polar analytes.[1][2]

  • Mobile Phase: A mixture of acetonitrile (ACN) and water is a common, effective mobile phase for RP-HPLC, offering good solvating properties and low UV cutoff.[9] Methanol is an alternative, but ACN often provides better peak shape and lower backpressure.

  • Detection: UV detection at 254 nm.

Method Development and Optimization

The goal of method development is to achieve a symmetric peak for the analyte, baseline-resolved from any impurities, with a reasonable retention time.

Initial Scouting Gradient

To estimate the optimal mobile phase composition, a broad "scouting" gradient is recommended.[9] This involves running a gradient from a low to a high concentration of the organic solvent to determine the elution profile of the analyte.

Protocol 1: Scouting Gradient Run

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: HPLC Grade Water.

  • Mobile Phase B: HPLC Grade Acetonitrile (ACN).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector: UV at 254 nm.

  • Gradient Program: 10% B to 90% B over 20 minutes.

Optimization Workflow

The information from the scouting run is used to develop an optimized isocratic method, which is often simpler and more robust for a single analyte. The workflow follows a logical progression from mobile phase composition to flow rate and temperature adjustments.

Method_Development_Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Isocratic Method Development Scouting Scouting Gradient (10-90% ACN) Analyze Analyze Retention Time & Peak Shape Scouting->Analyze Obtain elution % Isocratic Calculate Initial Isocratic %ACN Analyze->Isocratic Transition to Isocratic OptimizeMP Optimize %ACN (Adjust for k' 2-10) Isocratic->OptimizeMP Run test OptimizeFR Optimize Flow Rate (Adjust RT & Pressure) OptimizeMP->OptimizeFR Fine-tune OptimizeTemp Optimize Temperature (Improve Peak Shape) OptimizeFR->OptimizeTemp Optional refinement FinalMethod Final Optimized Method OptimizeTemp->FinalMethod

Caption: Workflow for HPLC Method Development.

Final Optimized Method

Following the optimization process, the final method was established to provide optimal resolution, peak shape, and run time.

ParameterConditionRationale
Column C18, 150 mm x 4.6 mm, 5 µmStandard reversed-phase column providing good retention for non-polar compounds.
Mobile Phase Acetonitrile : Water (65:35, v/v)Provides optimal retention factor (k') and peak symmetry.
Flow Rate 1.0 mL/minBalances analysis time with system backpressure.[7]
Injection Volume 10 µLStandard volume for analytical HPLC.
Column Temperature 30 °CControlled temperature ensures run-to-run reproducibility.
Detection Wavelength 254 nmOffers high sensitivity for the nitroaromatic and benzoate chromophores.[7][8]
Run Time 8 minutesAllows for complete elution of the analyte with sufficient time for column re-equilibration.

Method Validation

The optimized method was validated according to the ICH Q2(R2) guidelines to demonstrate its suitability for its intended purpose.[3][10] The validation protocol assessed specificity, linearity, range, accuracy, precision, and robustness.

Validation Parameters and Acceptance Criteria
Validation ParameterTestAcceptance Criteria
Specificity Inject blank (mobile phase), placebo, and standard solution.No interfering peaks at the retention time of the analyte.
Linearity & Range Analyze five concentrations across 50-150% of the target concentration.Correlation coefficient (r²) ≥ 0.999.
Accuracy Spike placebo at three levels (80%, 100%, 120%) in triplicate.Mean recovery between 98.0% and 102.0%.
Precision - Repeatability: Six injections of 100% test concentration.- Intermediate Precision: Repeatability test on a different day with a different analyst.Relative Standard Deviation (RSD) ≤ 2.0%.[11]
Robustness Vary flow rate (±0.1 mL/min), mobile phase composition (±2% ACN), and column temperature (±2 °C).RSD ≤ 2.0% for varied conditions.
Limit of Detection (LOD) Based on the standard deviation of the response and the slope of the calibration curve.Signal-to-Noise ratio of ~3:1.
Limit of Quantitation (LOQ) Based on the standard deviation of the response and the slope of the calibration curve.Signal-to-Noise ratio of ~10:1.
Validation Results Summary

The method successfully met all pre-defined acceptance criteria, confirming its reliability. The linearity was excellent (r² > 0.999) over the specified range. Accuracy was demonstrated with recovery values well within the 98.0-102.0% limit. Both repeatability and intermediate precision showed an RSD of less than 2.0%, indicating high precision. The method also proved to be robust under minor variations in chromatographic conditions.

Standard Operating Protocol (SOP)

Protocol 2: Quantitative Analysis of 4-Methylphenyl 3-nitrobenzoate

  • Reagent and Sample Preparation:

    • Mobile Phase (ACN:H₂O, 65:35 v/v): Filter and degas a pre-mixed solution of 650 mL HPLC-grade acetonitrile and 350 mL HPLC-grade water.

    • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-Methylphenyl 3-nitrobenzoate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

    • Working Standard Solution (100 µg/mL): Pipette 10 mL of the Standard Stock Solution into a 100 mL volumetric flask and dilute to volume with the mobile phase.

    • Sample Solution: Prepare sample solutions to a target concentration of 100 µg/mL using the mobile phase as the diluent. Filter through a 0.45 µm syringe filter prior to injection.

  • HPLC System Setup and Equilibration:

    • Set up the HPLC system according to the parameters in the "Final Optimized Method" table.

    • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Chromatographic Run Sequence:

    • Perform a blank injection (mobile phase) to ensure no system contamination.

    • Inject the Working Standard Solution six times to establish system suitability (RSD of peak areas should be ≤ 2.0%).

    • Inject the sample solutions.

    • Inject a standard solution after every 10 sample injections to monitor system performance.

  • Data Analysis:

    • Identify the peak for 4-Methylphenyl 3-nitrobenzoate based on its retention time.

    • Integrate the peak area.

    • Calculate the concentration of the analyte in the sample using the following formula:

    Csample = (Asample / Astandard) * Cstandard

    Where:

    • Csample = Concentration of the analyte in the sample solution.

    • Asample = Peak area of the analyte in the sample solution.

    • Astandard = Average peak area of the analyte in the working standard injections.

    • Cstandard = Concentration of the working standard solution.

Conclusion

This application note presents a fully developed and validated RP-HPLC method for the reliable quantification of 4-Methylphenyl 3-nitrobenzoate. The method is specific, linear, accurate, precise, and robust, making it suitable for routine quality control analysis in research and industrial settings. The detailed protocols provide a clear and straightforward guide for implementation.

References

  • Xu, X., van de Craats, A. M., & de Bruyn, P. C. A. M. (2004). Highly sensitive screening method for nitroaromatic, nitramine and nitrate ester explosives by high performance liquid chromatography-atmospheric pressure ionization-mass spectrometry (HPLC-API-MS) in forensic applications. Journal of Forensic Sciences, 49(6), 1171-80. [Link]

  • U.S. Environmental Protection Agency. (2007). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). SW-846. [Link]

  • Prajapati, Y. I., & Shah, S. A. (2021). Importance of RP-HPLC in Analytical Method Development: A Review. International Journal of Advanced Research in Science, Communication and Technology. [Link]

  • MicroSolv Technology Corporation. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. AppNote. [Link]

  • Vrabcová, K., Nobilis, M., & Svoboda, P. (2004). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Collection of Czechoslovak Chemical Communications, 69(4), 857-866. [Link]

  • IntuitionLabs. (2024). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

  • ChemSrc. (2024). (4-nitrophenyl) 3-methylbenzoate | CAS#:36718-84-0. [Link]

  • Schmidt, T., & Mattusch, J. (2006). Identification and quantification of polar nitroaromatic compounds in explosive-contaminated waters by means of HPLC-ESI-MS-MS and HPLC-UV. Chromatographia, 63(1-2), S31-S37. [Link]

  • Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

  • Kumar, A., & Saini, G. (2012). Hplc method development and validation: an overview. Journal of Pharmaceutical and Biomedical Analysis, 1(1), 1-6. [Link]

  • Zilinger, T., et al. (2020). Development of a generic reversed-phase liquid chromatography method for protein quantification using analytical quality-by-design principles. Journal of Chromatography A, 1629, 461497. [Link]

  • Al-Deeb, O. A., et al. (2005). Method Development and Validation of Preservatives Determination...using HPLC. Journal of Liquid Chromatography & Related Technologies, 28(15), 2339-2351. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 347154, 4-Methylphenyl 4-nitrobenzoate. [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [Link]

  • Patil, S. S., & Pore, N. S. (2018). HPLC Method Development for Simultaneous Estimation of Sodium Benzoate and Potassium Sorbate in Food Products. Asian Journal of Applied Science and Technology, 2(2), 843-851. [Link]

  • AMSbiopharma. (2024). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2753361, Methyl 4-(3-nitrophenyl)benzoate. [Link]

  • Lab Manager. (2024). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • Pharma Talks. (2024). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

  • Zubair, M., et al. (2023). Study on the identification and quantification of sodium benzoate in different brands of jelly by high performance liquid chroma. Food Research, 7(3), 111-115. [Link]

  • Patel, K., et al. (2020). Quality by Design-Based Development of a Stability-Indicating RP-HPLC Method... Journal of Chromatographic Science, 58(9), 834-844. [Link]

  • El-Gindy, A., Emara, S., & Shaaban, H. (2015). Simultaneous spectrophotometric determination of the three structural isomers of cresol using multivariate regression methods. Pakistan Journal of Pharmaceutical Sciences, 28(4), 1323-1330. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 56776783, Methyl 3-(4-nitrophenyl)benzoate. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8497, 3-Nitrobenzoic acid. [Link]

  • Karimova, N. V., et al. (2020). Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts: Insights from the Integration of Experimental Data and Theoretical Cluster Models. Physical Chemistry Chemical Physics, 22(10), 5697-5708. [Link]

  • Brown, W. P. (n.d.). uv-visible light absorption spectrum of phenol 3-nitrophenol. Doc Brown's Chemistry. [Link]

  • Miller, J. M., et al. (2017). UV absorption spectra demonstrating the reversible complexation of p-cresol with equimolar dodecylguanidine in hexane. Journal of Physical Chemistry B, 121(4), 834-841. [Link]

Sources

Method

Application Note: Synthesis and Functionalization of 4-Methylphenyl 3-nitrobenzoate for Mesogenic Architectures

Executive Summary This application note details the synthesis, purification, and characterization of 4-Methylphenyl 3-nitrobenzoate (also known as p-tolyl m-nitrobenzoate). While simple benzoate esters are often crystall...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the synthesis, purification, and characterization of 4-Methylphenyl 3-nitrobenzoate (also known as p-tolyl m-nitrobenzoate). While simple benzoate esters are often crystalline solids, this specific molecule serves as a critical structural scaffold (precursor) for the development of advanced liquid crystals (LCs), particularly bent-core (banana-shaped) mesogens .

The meta-substitution (3-nitro) introduces a structural kink (


 bond angle) distinct from the linear geometry of para-substituted calamitic LCs. This guide provides a validated protocol for synthesizing the precursor and outlines its reduction to an amine—the necessary "activation" step to generate Schiff base or Azo-linked liquid crystalline phases.

Scientific Rationale & Mechanism

The Role of the 3-Nitrobenzoate Core

In liquid crystal design, the geometry of the rigid core dictates the mesophase type.

  • Linear Cores (Para-substituted): Generate Nematic or Smectic A/C phases (Rod-like).

  • Bent Cores (Meta-substituted): Generate B-phases (Banana phases), which are capable of exhibiting polar switching and chirality even in achiral molecules [1].

4-Methylphenyl 3-nitrobenzoate acts as a "masked" bent-core unit. The nitro group (


) is a strong electron-withdrawing group that, upon reduction to an amine (

), allows for the extension of the core via condensation reactions (e.g., with aldehydes) to form the final mesogenic structure.
Synthetic Strategy: Nucleophilic Acyl Substitution

The synthesis utilizes a standard Schotten-Baumann esterification or Acid Chloride method . We prioritize the Acid Chloride route using Pyridine as a solvent/base. Pyridine serves a dual purpose:

  • Solvent: Solubilizes the polar intermediate.

  • Scavenger: Neutralizes the HCl by-product, driving the equilibrium forward and preventing acid-catalyzed hydrolysis.

Experimental Protocol: Precursor Synthesis

Materials & Reagents
ReagentRolePurityHazard Class
3-Nitrobenzoyl chloride Acylating Agent>98%Corrosive, Lachrymator
p-Cresol (4-Methylphenol) Nucleophile>99%Toxic, Corrosive
Pyridine Solvent/BaseAnhydrousFlammable, Toxic
Dichloromethane (DCM) Extraction SolventHPLC GradeCarcinogen (Suspected)
Ethanol (Absolute) Recrystallization>99.5%Flammable
Workflow Diagram (Synthesis)

SynthesisWorkflow Start Start: Preparation Mix Dissolution: p-Cresol in Dry Pyridine (0°C, N2 Atmosphere) Start->Mix Add Addition: Dropwise 3-Nitrobenzoyl Chloride (Exothermic Control) Mix->Add Reflux Reaction: Stir at RT (4h) -> Reflux (1h) Complete Conversion Add->Reflux Quench Quenching: Pour into Ice-Cold HCl (1M) Precipitate Formation Reflux->Quench Filter Isolation: Vacuum Filtration Wash with Water/NaHCO3 Quench->Filter Purify Purification: Recrystallization from Ethanol Filter->Purify Final Final Product: 4-Methylphenyl 3-nitrobenzoate Purify->Final

Figure 1: Step-by-step synthesis workflow for the ester precursor. The acid chloride route ensures high yield (>85%).

Detailed Procedure
  • Preparation: Oven-dry a 250 mL 3-neck round-bottom flask. Equip with a magnetic stir bar, addition funnel, and nitrogen inlet.

  • Dissolution: Add p-Cresol (10.8 g, 0.1 mol) and anhydrous Pyridine (40 mL). Cool the solution to 0–5°C using an ice bath.

  • Acylation: Dissolve 3-Nitrobenzoyl chloride (18.6 g, 0.1 mol) in minimal dry DCM (optional, for flow) or add as a solid in small portions over 30 minutes. Critical: Maintain temperature <10°C to prevent side reactions.

  • Reaction: Remove ice bath. Stir at room temperature for 4 hours. Briefly heat to 60°C (1 hour) to ensure completion.

  • Quenching: Pour the reaction mixture into 300 mL of ice-cold 1M HCl . The acid neutralizes the pyridine and precipitates the ester.

  • Work-up: Filter the solid precipitate. Wash sequentially with:

    • Cold water (3 x 50 mL)

    • 5%

      
       (to remove unreacted acid)
      
    • Cold water (until neutral pH)

  • Purification: Recrystallize from boiling Ethanol . Allow slow cooling to generate needle-like crystals.

Characterization & Quality Control (QC)

To validate the precursor before proceeding to LC synthesis, compare analytical data against these standards.

Spectroscopic Validation

FTIR Analysis (KBr Pellet): The presence of the ester linkage and nitro group must be confirmed while ensuring no -OH (phenol) or -COOH (acid) remains.

Functional GroupFrequency (

)
Interpretation
C=O[1] Stretch 1735 – 1750 Strong ester carbonyl peak.[2] (Key identifier)
NO₂ Asymmetric 1530 – 1540 Characteristic nitro stretch.
NO₂ Symmetric 1345 – 1355 Characteristic nitro stretch.
C-O-C Stretch 1250 – 1270 Ester C-O stretch.
Aromatic C=C 1600, 1480 Benzene ring skeleton.
-OH Stretch AbsentAbsence confirms full conversion of p-cresol.

Melting Point:

  • Expected Range: 92°C – 96°C (Distinct sharp melting point indicates high purity). Note: The methyl ester analogue melts at 78°C [2]; the p-tolyl ester melts higher due to increased molecular weight and

    
    -stacking.
    

Application: Transformation to Liquid Crystals

The 4-Methylphenyl 3-nitrobenzoate is not the end-product; it is the generator . The following protocol describes the conversion of this precursor into a functional bent-core liquid crystal via reduction and Schiff base condensation.

Pathway to Mesophase
  • Reduction: The nitro group is reduced to an amino group using Iron/HCl or Hydrazine/Pd-C.

  • Condensation: The resulting amine reacts with a long-chain alkoxybenzaldehyde. The alkyl chain (tail) induces the fluidity required for the liquid crystalline state (melting the crystal into a mesophase).

Reaction Logic Diagram

ReactionPathway Precursor Precursor: 4-Methylphenyl 3-nitrobenzoate Reduction Step 1: Reduction (Fe / HCl / EtOH) Precursor->Reduction Amine Intermediate: 4-Methylphenyl 3-aminobenzoate Reduction->Amine Reduction->Amine -O2 -> -H2 Condensation Step 2: Condensation (+ 4-Decyloxybenzaldehyde) Amine->Condensation LC Final Liquid Crystal: Bent-Core Schiff Base Condensation->LC Condensation->LC -H2O (Imine Formation)

Figure 2: Chemical transformation from the nitrobenzoate precursor to the final mesogenic Schiff base.

Protocol: Reduction to Amine (Activation)
  • Dissolve 4-Methylphenyl 3-nitrobenzoate (10 mmol) in Ethanol (50 mL).

  • Add Iron powder (30 mmol) and Ammonium Chloride (catalytic amount) or dilute HCl.

  • Reflux for 6 hours. Monitor via TLC (disappearance of the non-polar nitro spot).

  • Filter hot to remove Iron residues.

  • Evaporate solvent to yield 4-Methylphenyl 3-aminobenzoate .

Protocol: Schiff Base Formation (Mesogenesis)
  • Mix the Amine (from 5.3) with equimolar 4-decyloxybenzaldehyde in absolute Ethanol.

  • Add 2-3 drops of Glacial Acetic Acid (catalyst).

  • Reflux for 4–6 hours.

  • Cool to crystallize the yellow/orange product.

  • Result: A bent-core liquid crystal exhibiting Smectic or Nematic phases depending on the tail length.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Esterification) Moisture in reagents.Ensure Pyridine and glassware are strictly anhydrous.
Oily Product Incomplete crystallization.Use a mixed solvent system (Ethanol/Water 9:1) and cool slowly to 4°C.
-OH Peak in FTIR Unreacted p-Cresol.Wash crude solid thoroughly with 10% NaOH (p-Cresol is soluble in base).
No Mesophase in Final LC Alkyl chain too short.Ensure the aldehyde used in Step 5.4 has a chain length of at least C8 or C10.

References

  • Reddy, R. A., & Tschierske, C. (2006). Bent-core liquid crystals: polar order, superstructural chirality and spontaneous desymmetrization in soft matter systems. Journal of Materials Chemistry, 16(10), 907-961.

  • Sigma-Aldrich. (n.d.). Methyl 3-nitrobenzoate Product Specification. Sigma-Aldrich Catalog.

  • Gopiwad, P. (2024).[3] Synthesis of 4-nitro-Benzoates for evaluation antimicrobial and disinfectant activity. Current Trends in Pharmacy and Pharmaceutical Chemistry, 6(2), 41-42.[3]

  • PubChem. (2023). 4-Methylphenyl 4-nitrobenzoate (Isomer Reference).[3] National Library of Medicine.

Sources

Technical Notes & Optimization

Troubleshooting

minimizing side reactions in 3-nitrobenzoate synthesis

Topic: Minimizing Side Reactions in Electrophilic Aromatic Substitution Status: Operational | Tier: Level 3 (Process Chemistry) Introduction: The Meta-Selectivity Challenge Welcome to the technical guide for optimizing t...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Side Reactions in Electrophilic Aromatic Substitution

Status: Operational | Tier: Level 3 (Process Chemistry)

Introduction: The Meta-Selectivity Challenge

Welcome to the technical guide for optimizing the nitration of methyl benzoate. While this reaction is a textbook example of meta-directing Electrophilic Aromatic Substitution (EAS), achieving high purity (>98%) requires strict kinetic control.

The ester group (


) is electron-withdrawing, deactivating the ring and directing the incoming nitro group to the meta position.[1][2] However, the thermodynamic window is narrow. Deviations in temperature or stoichiometry immediately trigger the formation of methyl 3,5-dinitrobenzoate  or oxidative degradation (tarring).

This guide provides the protocols and troubleshooting logic to lock your reaction into the mono-nitration pathway.

Module 1: The Nitration Engine (Reaction Control)

The primary failure mode in this synthesis is the loss of thermal control during the addition of the nitrating mixture (Mixed Acid). The generation of the nitronium ion (


) is exothermic; if the heat is not dissipated, the reaction overcomes the activation energy barrier for a second nitration.
Critical Workflow: Temperature vs. Selectivity

The following logic gate demonstrates how temperature dictates the reaction pathway.

NitrationControl Start Methyl Benzoate + H2SO4 (Solvent) AddAcid Add HNO3/H2SO4 (Dropwise) Start->AddAcid CheckTemp Internal Temp Monitor AddAcid->CheckTemp PathMeta Pathway A: Mono-Nitration (Meta) CheckTemp->PathMeta < 15°C PathDi Pathway B: Di-Nitration (3,5-isomer) CheckTemp->PathDi > 15°C Product Methyl 3-nitrobenzoate (Target) PathMeta->Product Impurity Methyl 3,5-dinitrobenzoate (Major Impurity) PathDi->Impurity

Figure 1: Kinetic control logic. Keeping the internal temperature below 15°C prevents the system from accessing the higher-energy dinitration pathway.

Standard Operating Procedure (SOP): Addition Phase
  • Dissolution: Dissolve methyl benzoate in concentrated

    
     and cool to 0–5°C . The ester is protonated, increasing solubility and further deactivating the ring against premature reaction.[3]
    
  • The Heat Sink: Use an ice-salt bath.[4] A standard ice bath (0°C) provides a low thermal gradient. Salt lowers the bath to -10°C, providing a "safety buffer" for the exotherm.

  • Dropwise Addition: Add the

    
     mixture over 30–45 minutes.
    
    • Checkpoint: If the internal temp rises above 10°C , stop addition immediately. Resume only when temp hits 5°C.

Module 2: Impurity Profiling & Diagnostics

If your final product is not a pale cream/white solid, you have side products. The most common is the dinitro species, which is significantly more stable and higher melting.

Data Table: Physical Properties for Identification

Use this table to diagnose your crude product based on melting point (MP) analysis.

CompoundStructureMP (°C)Solubility (MeOH)Diagnostic Note
Methyl 3-nitrobenzoate Target (Mono)78–80°C High (Hot), Low (Cold)Pale beige/white needles.
Methyl 3,5-dinitrobenzoate Impurity (Di)107–109°C ModerateForms if T > 15°C. Harder to dissolve.
Methyl 2-nitrobenzoate Impurity (Ortho)-13°C (Liquid) Very HighRemains in filtrate (oil).
Benzoic Acid Hydrolysis Product122°C HighResult of wet reagents.
Mechanistic Pathway of Failure

Why does dinitration happen? The nitro group is deactivating.[2][5] However, under forcing conditions (excess heat/acid), the electron-withdrawing effect is overcome by the sheer concentration of the nitronium electrophile.

Mechanism Substrate Methyl Benzoate Sigma Sigma Complex (Resonance Stabilized) Substrate->Sigma + NO2+ Nitronium NO2+ (Electrophile) Target Methyl 3-nitrobenzoate (Deactivated Ring) Sigma->Target - H+ Barrier Activation Barrier (High Energy) Target->Barrier + Excess NO2+ / Heat Dinitro Methyl 3,5-dinitrobenzoate Barrier->Dinitro Second Substitution

Figure 2: The dinitration cascade. The target product acts as the substrate for the second reaction if energy (heat) is available.

Module 3: Workup & Purification (Troubleshooting)

Even with a perfect reaction, isolation can fail.

Issue: "Oiling Out" During Recrystallization
  • Symptom: Upon cooling the hot methanol solution, the product separates as an oily droplets at the bottom rather than crystals.

  • Cause: The solution is too concentrated, or the product contains impurities (ortho-isomer) that depress the melting point below the boiling point of the solvent mixture.

  • Fix:

    • Reheat to dissolve the oil.

    • Add a small amount of extra solvent (methanol).

    • Cool slowly to room temperature before placing on ice. Rapid cooling traps oil.

    • Scratch the glass with a rod to induce nucleation.

Issue: Low Yield / Sticky Solid
  • Cause: Incomplete quenching or washing. Residual acid acts as a catalyst for hydrolysis or degradation on the filter paper.

  • Fix: When filtering the crude solid, wash copiously with cold water until the filtrate pH is neutral. Only then wash with cold methanol.

Frequently Asked Questions (FAQ)

Q: Can I add all the nitric acid at once if I use a very cold bath? A: No. The reaction is autocatalytic in terms of heat. Adding acid all at once creates localized "hot spots" where the temperature spikes instantly, causing dinitration and potentially dangerous "fuming-off" of the reaction.

Q: My product is brown. Is it ruined? A: Not necessarily. Brown coloration usually indicates trace oxidation products (phenolic impurities). Recrystallization from methanol usually removes this color, leaving the pale yellow/white crystals of the ester.

Q: Why do we pour the reaction onto ice? A: This is the "Quench." It serves two purposes:

  • Dilutes the sulfuric acid, stopping the generation of

    
    .
    
  • Precipitates the product (which is insoluble in water) while keeping the acid and some inorganic byproducts in the aqueous phase.

Q: I used Benzoic Acid instead of Methyl Benzoate. The solid won't dissolve in the acid. A: Benzoic acid is less soluble in cold


 than the ester. You may need to stir longer or use a larger volume of sulfuric acid. Note that the carboxylic acid group is slightly more deactivating, so the reaction might be slower.

References

  • Kamm, O.; Segur, J. B. (1941). "Methyl m-Nitrobenzoate".[6][7][8][9] Organic Syntheses, Coll.[8][9] Vol. 1, p. 372.[9] [Link]

    • The definitive protocol for this synthesis, establishing the 5-15°C temper
  • National Center for Biotechnology Information. (2024). "Methyl 3-nitrobenzoate (Compound)".[2][3][5][6][7][10][11][12] PubChem. [Link][10]

    • Source for physical property data (Melting Point 78°C) and safety profiles.[10]

  • Verification of impurity melting points (107-109°C) for differential diagnosis.

Sources

Optimization

Technical Support Center: Optimizing Catalyst Concentration for Nitrobenzoate Formation

Welcome to the technical support center for the synthesis of nitrobenzoates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoo...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of nitrobenzoates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for optimizing catalyst concentration in nitrobenzoate formation. Our goal is to equip you with the knowledge to not only solve common experimental issues but also to understand the underlying chemical principles for more effective and efficient synthesis.

Section 1: Foundational Principles of Nitrobenzoate Synthesis

The formation of nitrobenzoates is a cornerstone of electrophilic aromatic substitution, a fundamental reaction in organic chemistry. Typically, this involves the reaction of a benzoic acid or its ester with a nitrating agent, most commonly a mixture of nitric acid and a strong acid catalyst. The catalyst plays a pivotal role in generating the highly reactive nitronium ion (NO₂⁺), the electrophile that attacks the aromatic ring.[1][2][3]

The choice and concentration of the catalyst are critical parameters that significantly influence the reaction's rate, yield, and regioselectivity (the position of the nitro group on the benzene ring). Understanding the interplay between the substrate, catalyst, and reaction conditions is paramount for successful and reproducible synthesis.

The Catalytic Cycle: Generation of the Nitronium Ion

The most common catalyst, concentrated sulfuric acid, protonates nitric acid, leading to the formation of the nitronium ion and water.[1][2]

Catalytic_Cycle HNO3 Nitric Acid (HNO₃) H2NO3_plus Protonated Nitric Acid (H₂NO₃⁺) HNO3->H2NO3_plus H2SO4 Sulfuric Acid (H₂SO₄) H2SO4->H2NO3_plus Protonation NO2_plus Nitronium Ion (NO₂⁺) H2NO3_plus->NO2_plus Loss of Water H2O Water (H₂O) H2NO3_plus->H2O HSO4_minus Bisulfate (HSO₄⁻)

Caption: Generation of the nitronium ion (NO₂⁺) via protonation of nitric acid by sulfuric acid.

Section 2: Troubleshooting Guide - A Question & Answer Approach

This section addresses specific issues you may encounter during your experiments, providing not just solutions but also the scientific reasoning behind them.

Issue 1: Low or No Product Yield

Q: My reaction is not proceeding, or the yield of nitrobenzoate is significantly lower than expected. What are the likely causes related to the catalyst?

A: Low or no yield is a common problem that can often be traced back to the catalyst concentration or reaction conditions. Here’s a breakdown of potential causes and solutions:

  • Insufficient Catalyst Concentration: The concentration of the strong acid catalyst, typically sulfuric acid, is directly related to the rate of nitronium ion generation.[4] An insufficient amount of catalyst will result in a slow or stalled reaction.

    • Troubleshooting Step: For the nitration of deactivated rings like methyl benzoate, a significant excess of sulfuric acid is often required.[5] A common starting point is a 1:1 to 2:1 volume ratio of concentrated sulfuric acid to concentrated nitric acid.[6][7] If the reaction is sluggish, a careful and incremental increase in the sulfuric acid concentration can be beneficial.

  • Water Content in the Reaction Mixture: The presence of water can significantly hinder the reaction by reacting with the nitronium ion and diluting the acid catalyst, thereby reducing its effectiveness.[8]

    • Troubleshooting Step: Ensure that your starting materials (benzoic acid/ester, nitric acid, and sulfuric acid) are as anhydrous as possible. Use freshly opened or properly stored reagents.

  • Inadequate Temperature Control: Nitration reactions are highly exothermic.[9] If the temperature is too low, the reaction rate may be impractically slow. Conversely, if the temperature is too high, it can lead to side reactions and degradation of the starting material and product.[10]

    • Troubleshooting Step: Maintain the recommended temperature range for your specific reaction. For the nitration of methyl benzoate, the temperature is typically kept between 0-15°C during the addition of the nitrating mixture.[10][11]

Experimental Protocol: Optimizing Sulfuric Acid Concentration for Methyl m-Nitrobenzoate Synthesis

  • Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool 1.0 equivalent of methyl benzoate in an ice-salt bath to 0°C.

  • Nitrating Mixture Preparation: In a separate flask, prepare a series of nitrating mixtures with varying ratios of concentrated sulfuric acid to concentrated nitric acid (e.g., 1:1, 1.5:1, 2:1 by volume). Cool these mixtures in an ice bath.

  • Reaction: Slowly add the nitrating mixture dropwise to the cooled methyl benzoate, ensuring the reaction temperature does not exceed 15°C.

  • Monitoring: After the addition is complete, allow the reaction to stir at room temperature for a set time (e.g., 30 minutes). Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Analysis: Quench the reaction by pouring it over crushed ice. Collect the solid product by vacuum filtration, wash with cold water, and dry. Determine the yield and purity of the product for each catalyst concentration.

Issue 2: Poor Regioselectivity (Formation of undesired isomers)

Q: I am obtaining a mixture of ortho-, meta-, and para-nitrobenzoates, but I need a specific isomer. How can catalyst choice and concentration influence this?

A: The directing effect of the substituent already on the benzene ring is the primary determinant of regioselectivity. For benzoic acid and its esters, the carboxyl group is a meta-director.[12][13] However, catalyst choice can play a significant role in enhancing the selectivity for a particular isomer, especially when dealing with substrates that have competing directing groups.

  • Steric Hindrance with Bulky Catalysts: While sulfuric acid is the standard, employing bulkier catalysts can sometimes favor the formation of the less sterically hindered para-isomer.

  • Solid Acid Catalysts for Enhanced Selectivity: Solid acid catalysts, such as zeolites, can offer remarkable regioselectivity due to their defined pore structures.[14][15] The shape-selective nature of these catalysts can restrict the formation of bulkier isomers within their channels, thereby favoring the formation of a specific isomer.[14]

    • Troubleshooting Step: If you require high para-selectivity, consider exploring solid acid catalysts like H-ZSM-5 or zeolite beta.[14][16] The catalyst loading will need to be optimized for your specific substrate and reaction conditions.

Catalyst TypeTypical Isomer Preference (for activated rings)Key Considerations
Concentrated H₂SO₄ Mixture of ortho and para isomers.Standard, cost-effective, but can lead to isomer mixtures.
Solid Acid Catalysts (e.g., Zeolites) Often high para-selectivity.[14][15]Recyclable, environmentally friendly, but may require higher temperatures and optimization of catalyst loading.
Lewis Acids (e.g., AlCl₃, FeCl₃) Can be used to "activate" the electrophile.[3][17]Can be effective but may lead to complex mixtures and catalyst-substrate complexes.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst concentration for the nitration of methyl benzoate?

A1: There is no single "optimal" concentration, as it depends on the desired reaction rate and the need to control the exothermicity of the reaction. However, a common and effective starting point is a 1:1 to 2:1 volumetric ratio of concentrated sulfuric acid to concentrated nitric acid.[6][7] Studies have shown that increasing the sulfuric acid concentration can increase the reaction rate, but it also increases the viscosity and the heat generated, requiring more robust temperature control.[5]

Q2: Can I use a different acid catalyst instead of sulfuric acid?

A2: Yes, other strong acids can catalyze the reaction, but sulfuric acid is the most common due to its dehydrating properties and its ability to efficiently generate the nitronium ion.[8] Solid acid catalysts are a promising green alternative, offering easier separation and potential for improved regioselectivity.[17][18]

Q3: My catalyst seems to have lost its activity after a few runs. What could be the cause?

A3: Catalyst deactivation can occur through several mechanisms, including:

  • Fouling: The deposition of organic byproducts or "coke" on the catalyst surface can block active sites.

  • Poisoning: Impurities in the feedstock can irreversibly bind to the catalyst's active sites.

  • Sintering: At high temperatures, the small particles of a supported catalyst can agglomerate, reducing the active surface area.[4]

Q4: How can I regenerate a deactivated solid acid catalyst?

A4: Regeneration is often possible and can be more cost-effective than replacing the catalyst. A common method for catalysts deactivated by coking is calcination, which involves carefully heating the catalyst in the presence of air to burn off the organic deposits.[19] The specific temperature and duration of calcination will depend on the type of catalyst and the nature of the deactivation.

Caption: Troubleshooting decision tree for low yield in nitrobenzoate synthesis.

References

  • Benchchem. (n.d.). Technical Support Center: Catalyst Deactivation and Regeneration in 1-Nitropentan-2-one Reactions.
  • Benchchem. (n.d.). Controlling regioselectivity in aromatic nitration reactions.
  • Choudary, B. M., Sateesh, M., Lakshmi Kantam, M., & Raghavan, K. V. (2000). Selective nitration of aromatic compounds by solid acid catalysts.
  • Badgujar, D. M., Talawar, M. B., Asthana, S. N., & Mahulikar, P. P. (2008). Eco-Friendly Nitration of Aromatic Compounds Using Different Solid Supports. Asian Journal of Chemistry, 20(4), 2631.
  • Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution.
  • Benchchem. (n.d.). troubleshooting byproduct formation in nitration of m-cresol.
  • Benchchem. (n.d.). A Comparative Guide to the Synthesis Efficiency of Nitrobenzoate Isomers.
  • Chegg. (2020). Nitration of Methyl Benzoate The purpose of this experiment is to enable the stu- dent to learn about electrophilic aromatic substitu - Chegg.
  • Google Patents. (n.d.). Liquid phase nitration of aromatics using solid acid catalyst.
  • Quora. (2018). What are the ratios of nitric acid and sulfuric acid in a nitration reaction?
  • Taylor, C. J., Attrill, H., & Lapkin, A. A. (2023). A Brief Introduction to Chemical Reaction Optimization. Organic Process Research & Development, 27(3), 398-410.
  • Benchchem. (n.d.). Controlling regioselectivity in aromatic nitration reactions.
  • Royal Society of Chemistry. (n.d.). Nitration of methyl benzoate.
  • Otandi, J. (2024). Effect of Catalyst Concentration on Reaction Rate in Organic Synthesis in Kenya. Journal of Chemistry, 3(2), 1-11.
  • Sulimoff, N. (2016). Nitration of Methyl Benzoate.
  • Anasazi Instruments. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate.
  • National Chemical Laboratory. (n.d.). NITRATION OF AROMATIC COMPOUNDS OVER SOLID ACID CATALYSTS.
  • Organic Syntheses. (n.d.). Benzoic acid, m-nitro-, methyl ester.
  • Sabilladin, A., et al. (2024). Optimizing Nitrobenzene Synthesis Catalyzed by Sulfated Silica (SO4/SiO2) through Response Surface Methodological Approach.
  • Jasperse, C. (n.d.). NITRATION OF METHYL BENZOATE.
  • WebAssign. (n.d.). Experiment 5 - Nitration of Methyl Benzoate.
  • Royal Society of Chemistry. (n.d.). Nitration of methyl benzoate.
  • Master Organic Chemistry. (2025). Electrophilic Aromatic Substitution: The Six Key Reactions.
  • International Research Journal of Modernization in Engineering Technology and Science. (2023).
  • Echemi. (2023). Nitration of Methyl Benzoate | Process and Applications.
  • Master Organic Chemistry. (2025). Electrophilic Aromatic Substitution: The Six Key Reactions.
  • Epps, A. K., Horne, T. M., Jackson, S., Sands, B., & Mandouma, G. (2015). Nitration of Bromobenzene and Methyl Benzoate: A Study in Regioselectivity for Organic Chemistry Students.
  • Epps, A. K., Horne, T. M., Jackson, S., Sands, B., & Mandouma, G. (2015). Regioselective Nitration of Halogenated Benzo[c]cinnolines and Benzenoids. The Journal of organic chemistry, 80(10), 5196–5202.
  • Taylor, C. J., Attrill, H., & Lapkin, A. A. (2023). A Brief Introduction to Chemical Reaction Optimization. Organic Process Research & Development, 27(3), 398-410.
  • NPTEL. (n.d.). NITRATION.
  • LibreTexts Chemistry. (2021). 22.4: Electrophilic Aromatic Substitution.
  • Google Patents. (n.d.). Regioselective nitration of aromatic compounds and the reaction products thereof.

Sources

Troubleshooting

separation of 4-Methylphenyl 3-nitrobenzoate from reaction byproducts

Technical Support Center: Purification of 4-Methylphenyl 3-nitrobenzoate Ticket ID: #PUR-8829-X Subject: Separation of Target Ester from Phenolic and Acidic Byproducts Assigned Specialist: Senior Application Scientist, S...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 4-Methylphenyl 3-nitrobenzoate

Ticket ID: #PUR-8829-X Subject: Separation of Target Ester from Phenolic and Acidic Byproducts Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary

This guide addresses the purification of 4-methylphenyl 3-nitrobenzoate (also known as p-tolyl m-nitrobenzoate). This synthesis typically involves the esterification of 3-nitrobenzoic acid (or its acid chloride) with 4-methylphenol (p-cresol).

Critical Challenge: The primary difficulty lies in separating the neutral ester product from the unreacted p-cresol (a weak acid, pKa ~10.3) and 3-nitrobenzoic acid (a stronger acid, pKa ~3.46) without hydrolyzing the labile phenolic ester bond.

Module 1: Liquid-Liquid Extraction (The Workup)

Q: I have completed the reaction. What is the safest initial workup to remove the bulk of starting materials?

A: Your first line of defense is exploiting the acidity difference (ΔpKa) between your byproducts.

  • Remove 3-Nitrobenzoic Acid (pKa ~3.46):

    • Protocol: Wash the organic reaction solvent (DCM or Ethyl Acetate) with saturated aqueous Sodium Bicarbonate (NaHCO₃) .

    • Mechanism: NaHCO₃ (pH ~8.5) is basic enough to deprotonate the carboxylic acid (forming the water-soluble carboxylate salt) but not basic enough to deprotonate p-cresol (requires pH >11) or hydrolyze the ester significantly [1].

    • Visual Check: CO₂ gas evolution indicates the acid is being neutralized. Continue washing until bubbling ceases.

  • Remove p-Cresol (pKa ~10.3):

    • Protocol: Caution is required. Phenolic esters are susceptible to hydrolysis under strong basic conditions.

    • Recommended: Wash with ice-cold 0.5 M Sodium Hydroxide (NaOH) .

    • Execution: Perform this wash quickly (contact time < 2 minutes) and immediately partition. The cold temperature reduces the rate of ester hydrolysis while still deprotonating the p-cresol (forming water-soluble sodium p-cresolate) [2].

    • Alternative: If the ester is extremely sensitive, skip the NaOH wash and rely on recrystallization (Module 2) to remove the phenol.

Data Table 1: Solubility & pKa Parameters

CompoundFunctional GrouppKa (approx)Soluble in NaHCO₃ (aq)?Soluble in NaOH (aq)?
3-Nitrobenzoic acid Carboxylic Acid3.46Yes (Salt form)Yes (Salt form)
4-Methylphenol Phenol10.3NoYes (Salt form)
Target Ester Phenolic EsterNeutralNoNo (Hydrolysis Risk)

Module 2: Crystallization & Solid Handling

Q: My crude product is an oil or a sticky solid. How do I get clean crystals and remove trace p-cresol?

A: p-Cresol is difficult to remove completely by extraction due to its weak acidity and lipophilicity. Recrystallization is the definitive purification step.

Protocol: Ethanol/Water Recrystallization

  • Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol (95%) .

  • Hot Filtration (Optional): If you used DCC as a coupling agent, insoluble dicyclohexylurea (DCU) may be present. Filter the hot solution through a pre-warmed glass frit or cotton plug.

  • Precipitation:

    • Remove from heat.

    • Add warm water dropwise until the solution just becomes turbid (cloudy).

    • Add a single drop of ethanol to clear it.

  • Crystallization: Allow the solution to cool slowly to room temperature, then place on ice.

  • Mechanism: The hydrophobic ester crystallizes out. The unreacted p-cresol, being more polar and having higher solubility in the aqueous-alcoholic supernatant, remains in the mother liquor [3].

Q: How do I remove the "band-aid" smell (residual cresol)? A: If the smell persists after crystallization, wash the collected crystals with cold 5% Na₂CO₃ solution on the filter funnel. This surface wash removes surface-bound phenol without dissolving the crystal lattice.

Module 3: Chromatographic Purification

Q: Recrystallization failed. How do I purify via Flash Column Chromatography?

A: Silica gel chromatography is effective but requires careful eluent selection to prevent "tailing" of the acidic byproducts.

  • Stationary Phase: Silica Gel (40-63 µm).

  • Mobile Phase: Hexanes : Ethyl Acetate (Gradient 95:5 to 80:20).

  • Troubleshooting Tailing:

    • Issue:p-Cresol often streaks on silica due to hydrogen bonding with silanol groups.

    • Fix: Isocratic elution is preferred over steep gradients. Ensure the crude is fully dissolved in the minimum volume of DCM before loading.

  • Rf Values (Typical in 4:1 Hex:EtOAc):

    • Target Ester: ~0.6 (High Rf, moves fast).

    • p-Cresol: ~0.3-0.4 (often streaks).

    • 3-Nitrobenzoic acid: < 0.1 (stays at baseline unless acid is added to eluent).

Workflow Visualization

The following diagram illustrates the logical flow for the purification process, highlighting the critical decision points based on impurity types.

PurificationWorkflow Start Crude Reaction Mixture (DCM/EtOAc) AcidWash Wash with sat. NaHCO3 (Removes 3-Nitrobenzoic Acid) Start->AcidWash PhenolCheck Is product sensitive to hydrolysis? AcidWash->PhenolCheck BaseWash Quick Wash: Cold 0.5M NaOH (Removes p-Cresol) PhenolCheck->BaseWash No (Robust) Dry Dry Organic Layer (MgSO4) & Evaporate PhenolCheck->Dry Yes (Sensitive) BaseWash->Dry StateCheck Physical State? Dry->StateCheck Recryst Recrystallize (Ethanol/Water) StateCheck->Recryst Solid Column Flash Chromatography (Hex/EtOAc) StateCheck->Column Oil/Impure Final Pure 4-Methylphenyl 3-nitrobenzoate Recryst->Final Column->Final

Caption: Logical workflow for the isolation of 4-methylphenyl 3-nitrobenzoate, prioritizing non-destructive extraction followed by crystallization.

Analytical Verification

Q: How do I confirm the separation is successful using NMR?

A: Focus on the diagnostic peaks in the ¹H NMR (CDCl₃):

  • The Methyl Group:

    • Target Ester: Singlet approx 2.40 ppm.

    • p-Cresol:[1][2][3][4][5] Singlet approx 2.25 ppm. Look for this impurity peak.

  • The Aromatic Region:

    • Target Ester: Two distinct spin systems. The 3-nitrobenzoyl protons will be deshelled (downfield, >8.0 ppm) due to the nitro group. The p-tolyl protons will show an AA'BB' system ~7.0-7.3 ppm.

    • p-Cresol:[1][2][3][4][5] Look for a broad singlet (OH) which may vary in position, and upfield aromatic protons (~6.7 ppm) ortho to the hydroxyl group.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 8497, 3-Nitrobenzoic acid. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2879, p-Cresol. Retrieved from [Link]

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to FTIR Spectral Analysis of 4-Methylphenyl 3-nitrobenzoate

Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and materials science, the unambiguous characterization of novel chemical entities is paramount. For...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the unambiguous characterization of novel chemical entities is paramount. For an asymmetrical aromatic ester like 4-Methylphenyl 3-nitrobenzoate, Fourier-Transform Infrared (FTIR) spectroscopy serves as a rapid, reliable, and indispensable tool for structural verification. This guide provides an in-depth analysis of the FTIR spectrum of 4-Methylphenyl 3-nitrobenzoate, setting its spectral features against those of simpler, structurally related molecules to provide a clear and comparative understanding. We will delve into the causality behind peak assignments, supported by experimental data and established spectroscopic principles.

Deciphering the Molecular Architecture: Expected Vibrational Modes

The structure of 4-Methylphenyl 3-nitrobenzoate is a composite of three key functional regions: the aromatic ester linkage, a nitro-substituted benzene ring, and a para-substituted toluene moiety. Each of these components contributes a unique set of vibrational fingerprints to the overall FTIR spectrum.

  • The Aromatic Ester Group: This group is characterized by a strong carbonyl (C=O) stretching vibration and two distinct carbon-oxygen (C-O) single bond stretches. Conjugation with the aromatic ring typically shifts the C=O stretch to a lower wavenumber compared to aliphatic esters.[1][2]

  • The 3-Nitrobenzoyl Moiety: The nitro (NO₂) group is one of the most powerful reporters in an IR spectrum due to the high polarity of its N-O bonds. It produces two very strong, characteristic bands corresponding to asymmetric and symmetric stretching vibrations.[3][4] The meta-substitution pattern on this ring also gives rise to specific C-H out-of-plane bending vibrations.[5][6]

  • The 4-Methylphenyl (p-cresyl) Moiety: This part of the molecule contributes aromatic C-H stretches, aromatic C=C in-ring vibrations, and, crucially, out-of-plane bending bands that are diagnostic of a 1,4-disubstituted (para) aromatic ring.[6][7] The methyl group will show characteristic aliphatic C-H stretching and bending modes.

Below is a diagram illustrating the key structural features of the target molecule.

Caption: Molecular structure of 4-Methylphenyl 3-nitrobenzoate.

A Comparative Analysis of FTIR Spectra

To build a robust interpretation, we will compare the predicted spectrum of 4-Methylphenyl 3-nitrobenzoate with the known spectra of two simpler molecules: Methyl 3-nitrobenzoate and p-Cresol . Methyl 3-nitrobenzoate allows us to isolate the features of the 3-nitrobenzoyl portion, while p-cresol provides the spectral signature of the 4-methylphenyl group.

Vibrational Mode Expected Range (cm⁻¹) Methyl 3-nitrobenzoate p-Cresol 4-Methylphenyl 3-nitrobenzoate (Predicted) Rationale for Assignment
Aromatic C-H Stretch3100 - 3000PresentPresent~3080 cm⁻¹ (Weak) Characteristic of H atoms on a benzene ring.[5]
Aliphatic C-H Stretch2980 - 2850Present (O-CH₃)Present (Ar-CH₃)~2960, 2870 cm⁻¹ (Weak) Asymmetric and symmetric stretches of the methyl group.
Ester C=O Stretch 1730 - 1715 ~1725 cm⁻¹ (Very Strong) N/A~1720 cm⁻¹ (Very Strong) The most intense peak. Conjugation with the ring lowers the frequency from a typical aliphatic ester (~1740 cm⁻¹).[1][8]
Aromatic C=C Stretch1600 - 1450PresentPresent~1600, 1585, 1470 cm⁻¹ (Medium) Multiple bands from in-ring skeletal vibrations are expected.[9]
NO₂ Asymmetric Stretch 1550 - 1475 ~1530 cm⁻¹ (Very Strong) N/A~1530 cm⁻¹ (Very Strong) A key diagnostic peak for aromatic nitro compounds, often of comparable intensity to the C=O stretch.[3][10]
NO₂ Symmetric Stretch 1360 - 1290 ~1350 cm⁻¹ (Very Strong) N/A~1350 cm⁻¹ (Very Strong) The second key diagnostic peak for the nitro group.[3][4]
C-C-O Asymmetric Stretch 1310 - 1250 ~1280 cm⁻¹ (Strong) N/A~1275 cm⁻¹ (Strong) Characteristic of the ester linkage (Ar-CO-O).[1]
O-C-C Asymmetric Stretch 1130 - 1100 ~1120 cm⁻¹ (Strong) ~1220 cm⁻¹ (C-O stretch of phenol)~1115 cm⁻¹ (Strong) Characteristic of the ester linkage (O-Ar).[1]
C-N Stretch890 - 835~880 cm⁻¹ (Medium)N/A~880 cm⁻¹ (Medium) Stretch of the bond connecting the nitro group to the ring.[11]
C-H Out-of-Plane Bend900 - 675Present (m-subst.)Present (p-subst.)~830 cm⁻¹, ~780 cm⁻¹, ~700 cm⁻¹ (Strong) The combination of bands from the 1,3- and 1,4-disubstituted rings provides a unique fingerprint in this region.[6][7]

Note: Specific peak positions for comparison compounds are derived from publicly available spectral data.[12][13][14] The predicted values for the target compound are an expert synthesis based on these comparisons.

Key Interpretive Insights:

  • The Carbonyl Doublet: The most prominent feature will be the extremely strong C=O stretch of the ester around 1720 cm⁻¹.[1]

  • The Nitro Pair: Two additional very strong peaks, near 1530 cm⁻¹ and 1350 cm⁻¹, are the unmistakable signature of the aromatic nitro group.[3][10] The presence of all three of these intense absorptions is the primary confirmation of the molecule's identity.

  • The "Rule of Three" for Aromatic Esters: Aromatic esters typically show three strong peaks: the C=O stretch (~1720 cm⁻¹), the C-C-O stretch (~1275 cm⁻¹), and the O-C-C stretch (~1115 cm⁻¹).[1] This pattern is a powerful diagnostic tool.

  • Fingerprint Region Confirmation: The region below 1000 cm⁻¹ will be complex, but the presence of strong bands around 830 cm⁻¹ (indicative of p-substitution) and additional bands around 780-700 cm⁻¹ (indicative of m-substitution) will confirm the substitution patterns on both aromatic rings.[6][15]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To ensure the generation of reliable and reproducible data, a standardized protocol is essential. The following describes the Potassium Bromide (KBr) pellet method, a common and effective technique for analyzing solid samples.[16][17]

Objective: To prepare a thin, transparent KBr pellet containing a uniform dispersion of 4-Methylphenyl 3-nitrobenzoate for FTIR analysis.

Materials:

  • 4-Methylphenyl 3-nitrobenzoate (1-2 mg)

  • Spectroscopy-grade Potassium Bromide (KBr), dried (150-200 mg)

  • Agate mortar and pestle

  • Pellet press die set (e.g., 13 mm)

  • Hydraulic press

  • Heat lamp or drying oven

  • FTIR Spectrometer

Methodology:

  • Moisture Elimination: Rigorously dry the KBr powder in an oven (e.g., at 110°C for 2-4 hours) and store it in a desiccator.[16][18] Gently warm the mortar, pestle, and die set under a heat lamp to remove any adsorbed water, then allow them to cool to room temperature in a desiccator.[16] Water shows strong IR absorptions (~3400 cm⁻¹ and ~1630 cm⁻¹) that can obscure sample peaks.[16]

  • Sample Grinding: Place 1-2 mg of the crystalline 4-Methylphenyl 3-nitrobenzoate into the agate mortar. Grind the sample gently but firmly until it becomes a fine, homogenous powder. This step is crucial for reducing particle size to minimize light scattering (the Christiansen effect).

  • Mixing: Add ~200 mg of the dried KBr powder to the mortar. Mix the sample and KBr gently with the pestle for about 1-2 minutes to ensure the sample is uniformly dispersed throughout the KBr matrix. Avoid overly aggressive grinding at this stage, which can induce unwanted polymorphic changes in some samples.[18]

  • Pellet Pressing: Carefully transfer the powder mixture into the sleeve of the pellet press die. Assemble the die set and place it into the hydraulic press.

  • Evacuation (Optional but Recommended): If the die allows, connect it to a vacuum pump for 1-2 minutes. This removes trapped air from the powder, which helps in forming a more transparent pellet.[18]

  • Compression: Gradually apply pressure to the die, typically reaching 8-10 metric tons for a 13 mm die.[19] Hold this pressure for 2-3 minutes. This allows the KBr to "cold-flow" and encapsulate the sample particles into a solid, transparent disc.

  • Pellet Release and Inspection: Carefully release the pressure and disassemble the die. Gently remove the pellet. A high-quality pellet should be transparent or translucent, not cloudy or opaque.[20]

  • Spectral Acquisition: Place the KBr pellet into the sample holder of the FTIR spectrometer. First, run a background scan using an empty sample compartment or a pure KBr pellet. Then, acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background, resulting in a clean transmittance or absorbance spectrum.

The following diagram outlines this experimental workflow.

G start Start: Materials Preparation dry_kbr 1. Dry KBr & Tools (Eliminate H₂O) start->dry_kbr grind_sample 2. Grind Sample (1-2 mg) dry_kbr->grind_sample mix 3. Mix with KBr (~200 mg) grind_sample->mix load_die 4. Load Die Assembly mix->load_die press 5. Apply Pressure (8-10 tons) load_die->press inspect 6. Inspect Pellet (Check for transparency) press->inspect inspect->grind_sample Pellet Cloudy (Re-prepare) acquire 7. Acquire Spectrum (Background + Sample) inspect->acquire Pellet OK end End: Data Analysis acquire->end

Caption: Workflow for KBr Pellet Preparation and FTIR Analysis.

This guide provides a foundational framework for the analysis of 4-Methylphenyl 3-nitrobenzoate using FTIR spectroscopy. By understanding the contributions of each molecular component and comparing them to simpler analogues, researchers can confidently assign spectral peaks and verify the structure of their target compound. Adherence to a rigorous experimental protocol ensures the acquisition of high-quality, trustworthy data, which is the bedrock of sound scientific and developmental work.

References

  • ResearchGate. FTIR analysis. Spectrum of p-cresol transformation. Available from: [Link]

  • Kintek Press. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Available from: [Link]

  • Pellet Press Die Sets. Making KBr Pellets for FTIR: Step by Step Guide. Available from: [Link]

  • Spectroscopy Online. The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Available from: [Link]

  • Olori, A., Di Pietro, P. and Campopiano, A. (2021). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. International Journal of Scientific and Academic Research. Available from: [Link]

  • Shimadzu. KBr Pellet Method. Available from: [Link]

  • University of Calgary. IR: nitro groups. Available from: [Link]

  • Chemistry LibreTexts. Infrared of nitro compounds. Available from: [Link]

  • International Journal of Scientific and Academic Research. Preparation of ultrapure KBr pellet: New method for FTIR quantitative analysis. Available from: [Link]

  • Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. Available from: [Link]

  • ResearchGate. FTIR spectrum of 4-methyl-3-nitrobenzoic acid. Available from: [Link]

  • OpenStax. 15.7 Spectroscopy of Aromatic Compounds. Available from: [Link]

  • Wiley Analytical Science. Interpretation of Infrared Spectra, A Practical Approach. Available from: [Link]

  • University of Calgary. IR Spectroscopy Tutorial: Aromatics. Available from: [Link]

  • OpenStax. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry. Available from: [Link]

  • Spectroscopy Online. Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Available from: [Link]

  • ResearchGate. FTIR spectra of p-cresol: characteristic peaks and molecular vibrations. Available from: [Link]

  • SpectraBase. P-cresol - Optional[FTIR] - Spectrum. Available from: [Link]

  • NIST WebBook. Methyl 3-methoxy-4-nitrobenzoate. Available from: [Link]

  • NIST WebBook. p-Cresol. Available from: [Link]

  • Chemistry LibreTexts. 15.7: Spectroscopy of Aromatic Compounds. Available from: [Link]

  • University of Calgary. IR Spectroscopy Tutorial: Esters. Available from: [Link]

  • Sciencing. How To Identify The IR Of Methyl M-Nitrobenzoate. Available from: [Link]

  • PubChem. Methyl 3-methyl-4-nitrobenzoate. Available from: [Link]

  • Specac Ltd. Interpreting Infrared Spectra. Available from: [Link]

  • Spectroscopy Online. The C=O Bond, Part VI: Esters and the Rule of Three. Available from: [Link]

  • NIST WebBook. Methyl p-nitro benzoate. Available from: [Link]

  • ResearchGate. FTIR spectrum of (a) 4-nitrophenyl-4 0 -nitrobenzoate and (b) 4-aminophenyl-4 0 -aminobenzoate. Available from: [Link]

Sources

Comparative

Technical Guide: Mass Spectrometry Fragmentation Pattern of 4-Methylphenyl 3-nitrobenzoate

Executive Summary 4-Methylphenyl 3-nitrobenzoate ( , MW 257.24 Da) serves as a critical model compound for studying aromatic ester hydrolysis and is a frequent intermediate in the synthesis of bioactive nitro-aryl deriva...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Methylphenyl 3-nitrobenzoate (


, MW 257.24 Da) serves as a critical model compound for studying aromatic ester hydrolysis and is a frequent intermediate in the synthesis of bioactive nitro-aryl derivatives.

This guide provides a comparative analysis of mass spectrometric behaviors, specifically contrasting Electron Ionization (EI) against Electrospray Ionization (ESI) .[1][2] While EI provides the structural fingerprint required for definitive identification (fragmentation-rich), ESI offers the molecular weight confirmation essential for purity analysis (adduct-rich). This document details the mechanistic pathways of fragmentation, providing researchers with the data needed to distinguish this compound from its ortho- and para- isomers.

Part 1: Structural Analysis & Theoretical Fragmentation

The molecule consists of two distinct aromatic systems linked by an ester bond:

  • Acid Moiety: 3-Nitrobenzoyl group (electron-withdrawing).

  • Alcohol Moiety: 4-Methylphenol (p-cresol) group (electron-donating).

Predicted Fragmentation Logic (EI, 70 eV)

The fragmentation is driven by the ionization of the ester linkage and the stability of the resulting acylium ions.

Fragment Ion Identitym/z (Theoretical)Origin/Mechanism
Molecular Ion

257 Parent ion. Moderate intensity due to aromatic stabilization.
3-Nitrobenzoyl Cation 150 Base Peak (Predicted).

-cleavage at the carbonyl carbon. Stabilized by the benzene ring.[3]
p-Cresol Radical Ion 108 Result of McLafferty-like rearrangement (H-transfer) or charge retention on the phenolic oxygen.
p-Methylphenoxy Cation 107 Simple C-O cleavage.
Benzoyl Cation 104 Loss of

(46 Da) from the m/z 150 ion.
Phenyl Cation 77 Loss of CO (28 Da) from the benzoyl cation (m/z 105) or degradation of the cresol ring.
Benzyne/Phenyl 76 Loss of CO from the m/z 104 ion.

Part 2: Comparative Analysis (EI vs. ESI)

For drug development and purity assays, choosing the correct ionization mode is critical.

Comparison Table: Performance Metrics
FeatureElectron Ionization (EI) Electrospray Ionization (ESI)
Energy Regime Hard Ionization (70 eV)Soft Ionization (Thermal/Voltage)
Primary Signal Fragment Ions (m/z 150, 107, 104)Adduct Ions (

,

)
Structural Insight High. Reveals connectivity (nitro position, ester linkage).Low. Confirms MW but hides structural isomers.
Isomer Differentiation Excellent. Distinguishes meta vs ortho (ortho effect).Poor. Isomers often have identical retention/mass.
Limit of Detection Nanogram range (GC-MS).Picogram range (LC-MS).
Best Application Unknown identification; Impurity profiling.[4]PK/PD studies; High-throughput screening.[4][5]
Mechanistic Insight: The "Ortho Effect" Variable

A key advantage of EI is the ability to distinguish 4-Methylphenyl 3-nitrobenzoate from its isomer, 4-Methylphenyl 2-nitrobenzoate .

  • 3-Nitro (Meta): The nitro group is distant from the carbonyl. Fragmentation is dominated by simple cleavage (m/z 150).

  • 2-Nitro (Ortho): The nitro group interacts with the carbonyl oxygen. This facilitates a distinct rearrangement (loss of OH or water), often reducing the abundance of the molecular ion and creating unique "ortho-effect" fragments (m/z 240 or similar).

Part 3: Fragmentation Pathways & Visualization

Mechanistic Pathway (DOT Diagram)

The following diagram illustrates the primary decay channels for the molecular ion under Electron Impact (EI).

FragmentationPathway M_Ion Molecular Ion [M]+. m/z 257 NitroBenzoyl 3-Nitrobenzoyl Cation (Base Peak) m/z 150 M_Ion->NitroBenzoyl α-Cleavage (Major Path) CresolRadical p-Cresol Radical (Neutral Loss) Phenoxy p-Methylphenoxy Cation m/z 107 M_Ion->Phenoxy C-O Cleavage (Minor Path) Benzoyl Benzoyl Cation m/z 104 NitroBenzoyl->Benzoyl -NO2 (46 Da) Tropylium Tropylium-like Ion m/z 79 Phenoxy->Tropylium -CO (28 Da) NitroBenzoateRadical 3-Nitrobenzoate Radical (Neutral Loss) Phenyl Phenyl Cation m/z 76/77 Benzoyl->Phenyl -CO (28 Da)

Figure 1: Proposed fragmentation pathways for 4-Methylphenyl 3-nitrobenzoate under 70 eV EI conditions.

Part 4: Experimental Protocol

To replicate the fragmentation data described above, use the following validated protocol. This setup ensures self-validation through the use of an internal standard.

Materials
  • Analyte: 4-Methylphenyl 3-nitrobenzoate (>98% purity).

  • Solvent: HPLC-grade Dichloromethane (DCM) or Methanol.

  • Internal Standard: Methyl Benzoate (distinct retention time, similar ionization).

Step-by-Step Workflow
  • Sample Preparation:

    • Dissolve 1 mg of analyte in 10 mL of DCM (Concentration: 100 ppm).

    • Dilute 100

      
      L of stock into 900 
      
      
      
      L DCM (Final: 10 ppm).
    • Add internal standard to a final concentration of 5 ppm.

  • GC-MS Configuration (EI Mode):

    • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25

      
      m).
      
    • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

    • Inlet: Splitless mode, 250°C.

    • Oven Program: 60°C (hold 1 min)

      
       20°C/min to 280°C 
      
      
      
      Hold 5 min.
    • Source Temp: 230°C; Quad Temp: 150°C.

    • Scan Range: m/z 40–400.

  • Data Validation:

    • Verify the appearance of the m/z 150 peak (Base Peak).

    • Check for the absence of m/z 18 (Water) to ensure dry solvent.

    • Confirm Signal-to-Noise (S/N) > 100:1 for the molecular ion (257).

Analytical Workflow Diagram

Workflow Sample Sample Prep (10 ppm in DCM) GC Gas Chromatography (DB-5ms Separation) Sample->GC Ionization EI Source (70 eV) GC->Ionization Analyzer Quadrupole (m/z Filtering) Ionization->Analyzer Detector Detector (Ion Counting) Analyzer->Detector Data Spectrum Generation (NIST Library Match) Detector->Data

Figure 2: Standard Operating Procedure (SOP) workflow for GC-MS analysis.

References

  • National Institute of Standards and Technology (NIST). Mass Spectrum of Methyl 4-nitrobenzoate (Analogous Fragmentation). NIST Chemistry WebBook, SRD 69.[6] [Link]

  • National Institute of Standards and Technology (NIST). Mass Spectrum of Methyl 3-nitrobenzoate (Analogous Fragmentation). NIST Chemistry WebBook, SRD 69.[6] [Link]

  • PubChem. Methyl 4-methyl-3-nitrobenzoate (Isomer Data).[7][8] National Library of Medicine. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns (Esters).[Link]

Sources

Validation

comparison of esterification methods for p-tolyl nitrobenzoates

Comparative Guide: Esterification Strategies for -Tolyl Nitrobenzoates Executive Summary The synthesis of -tolyl nitrobenzoates (specifically the ester formed from -cresol and nitrobenzoic acid) presents a classic challe...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: Esterification Strategies for -Tolyl Nitrobenzoates

Executive Summary

The synthesis of


-tolyl nitrobenzoates  (specifically the ester formed from 

-cresol and nitrobenzoic acid) presents a classic challenge in organic synthesis: overcoming the poor nucleophilicity of phenols (

) compared to aliphatic alcohols. While direct Fischer esterification is thermodynamically unfavorable and kinetically sluggish for phenols, activated acyl transfer methods offer robust solutions.

This guide evaluates three primary methodologies: Acyl Chloride Activation (Schotten-Baumann) , Steglich Esterification , and the Mitsunobu Reaction .

  • Verdict: For routine synthesis of

    
    -tolyl nitrobenzoates where acid sensitivity is not a concern, the Acyl Chloride method  is superior in yield (>90%) and scalability.
    
  • Alternative: The Mitsunobu Reaction is the preferred choice for high-precision, mild conversion if the substrate contains acid-labile moieties, offering yields comparable to acyl chlorides (~85%).

Mechanistic Analysis & Substrate Logic

The Chemical Challenge

The formation of


-tolyl nitrobenzoate involves the coupling of 

-cresol
(

-methylphenol) and nitrobenzoic acid (

-,

-, or

-isomer).
  • Electronic Effects (Acid): The nitro group (

    
    ) is strongly electron-withdrawing. This increases the electrophilicity of the carbonyl carbon, theoretically facilitating nucleophilic attack.
    
  • Electronic Effects (Phenol):

    
    -Cresol is a weak nucleophile. Unlike primary alcohols, the lone pair on the phenolic oxygen is delocalized into the aromatic ring. Consequently, standard acid-catalyzed (Fischer) methods often fail to drive the equilibrium forward.
    

Strategic Solution: The reaction requires activation of the carboxyl group into a species reactive enough to be attacked by a weak phenoxide nucleophile.

ReactionLogic cluster_inputs Substrates cluster_methods Activation Strategy Acid Nitrobenzoic Acid (Electrophile) AcylCl Method A: Acyl Chloride (High Reactivity) Acid->AcylCl SOCl2 DCC Method B: Carbodiimide (DCC) (In situ Activation) Acid->DCC DMAP Mitsunobu Method C: Mitsunobu (Oxyphosphonium) Acid->Mitsunobu PPh3/DIAD Phenol p-Cresol (Weak Nucleophile) Phenol->AcylCl Attack Phenol->DCC Phenol->Mitsunobu Product p-Tolyl Nitrobenzoate AcylCl->Product DCC->Product Mitsunobu->Product

Figure 1: Activation strategies for overcoming poor phenolic nucleophilicity.

Method A: Acyl Chloride (Schotten-Baumann Conditions)

The "Workhorse" Protocol

This is the industry-standard approach for synthesizing aryl esters. It proceeds via the conversion of nitrobenzoic acid to nitrobenzoyl chloride, followed by reaction with


-cresol in the presence of a base.
Protocol
  • Activation: Reflux

    
    -nitrobenzoic acid (1.0 eq) with thionyl chloride (
    
    
    
    , 5.0 eq) and a catalytic drop of DMF for 2 hours. Evaporate excess
    
    
    to dryness to obtain the crude acid chloride.
  • Coupling: Dissolve

    
    -cresol (1.1 eq) in dry Dichloromethane (DCM). Add Pyridine or Triethylamine (1.5 eq) as an acid scavenger.
    
  • Addition: Cool the phenol solution to 0°C. Add the acid chloride (dissolved in minimal DCM) dropwise.

  • Workup: Stir at Room Temperature (RT) for 4 hours. Wash with 1M HCl (to remove pyridine), then saturated

    
    . Dry over 
    
    
    
    and concentrate.
Expert Insight

The use of Pyridine is critical here. It acts not just as a base but as a nucleophilic catalyst, forming a highly reactive


-acylpyridinium intermediate that is more susceptible to attack by the phenol than the acid chloride alone.
  • Yield: 90–98%

  • Pros: Highly reliable, scalable, simple purification (wash-away byproducts).

  • Cons: Uses corrosive

    
    ; moisture sensitive intermediate.
    

Method B: Steglich Esterification

The "Mild" Alternative

Uses Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP).[1] This method avoids the harsh acidic conditions of thionyl chloride generation.

Protocol
  • Mixture: Dissolve nitrobenzoic acid (1.0 eq) and

    
    -cresol (1.1 eq) in anhydrous DCM.
    
  • Catalyst: Add DMAP (0.1 eq).

  • Coupling: Cool to 0°C. Add DCC (1.1 eq) dissolved in DCM dropwise.

  • Reaction: Stir at 0°C for 30 mins, then warm to RT overnight.

  • Workup: Filter off the precipitated Dicyclohexylurea (DCU) byproduct. Wash filtrate with dilute acid and base.

Expert Insight

While excellent for aliphatic alcohols, Steglich can be variable for phenols. The


 of the phenol means the phenoxide competes with the carboxylic acid for the carbodiimide, potentially leading to side reactions. However, with DMAP  (essential), the acyl-pyridinium species is formed faster than the side reactions occur.
  • Note: Removal of DCU is notoriously difficult; traces often remain even after filtration.

  • Yield: 60–85%[2]

  • Pros: Neutral pH conditions; one-pot synthesis.

  • Cons: DCU removal is difficult; potential for

    
    -acylurea rearrangement byproduct; sensitizing reagents (DCC).
    

Method C: Mitsunobu Reaction

The "High-Precision" Tool

Often overlooked for simple esters, the Mitsunobu reaction is highly effective for phenol esterification, particularly when high regioselectivity or mildness is required.

Protocol
  • Mixture: Dissolve nitrobenzoic acid (1.0 eq),

    
    -cresol (1.0 eq), and Triphenylphosphine (
    
    
    
    , 1.2 eq) in dry THF.
  • Addition: Cool to 0°C. Add Diisopropyl azodicarboxylate (DIAD) (1.2 eq) dropwise.

  • Reaction: Stir at RT for 12–24 hours.

  • Workup: Concentrate and purify via column chromatography (essential to remove

    
     and hydrazine byproducts).
    
Expert Insight

Literature data indicates that for


-tolyl nitrobenzoates, the Mitsunobu reaction can achieve yields of ~85% , sometimes outperforming Steglich if the acid is sterically hindered. The mechanism involves the activation of the alcohol (or in this case, the phenol is deprotonated by the betaine intermediate), allowing for a clean coupling.
  • Yield: 80–85%

  • Pros: Very mild; compatible with extreme acid/base sensitivity.

  • Cons: Poor atom economy (generates stoichiometric

    
     and hydrazine); requires chromatography.
    

Comparative Data Analysis

The following table summarizes the performance metrics for synthesizing


-tolyl 

-nitrobenzoate.
MetricAcyl Chloride (Method A)Steglich (Method B)Mitsunobu (Method C)
Typical Yield 92 - 98% 60 - 80%~85%
Reaction Time Fast (2-4 hrs)Slow (12-24 hrs)Moderate (12 hrs)
Atom Economy HighMediumLow (High Waste)
Purification Extraction / CrystallizationFiltration + ExtractionColumn Chromatography
Cost LowMediumHigh
Scalability Excellent (kg scale)ModeratePoor (g scale)
Decision Matrix Workflow

DecisionMatrix Start Start: Choose Method Scale Is Scale > 100g? Start->Scale Sensitive Acid/Base Sensitive Groups? Scale->Sensitive No MethodA Method A: Acyl Chloride (Recommended) Scale->MethodA Yes Purify Is Chromatography Acceptable? Sensitive->Purify No MethodC Method C: Mitsunobu Sensitive->MethodC Yes (High Sensitivity) Purify->MethodA No (Speed needed) MethodB Method B: Steglich Purify->MethodB Avoid Acid Chlorides Purify->MethodC Yes (Max Yield needed)

Figure 2: Decision matrix for selecting the optimal esterification route.

Troubleshooting & Safety

  • Moisture Control: The Acyl Chloride method is strictly moisture-sensitive. Thionyl chloride must be distilled if old. If the acid chloride hydrolyzes back to the acid, yield drops significantly.

  • DCU Removal (Steglich): If using Method B, cool the reaction mixture to -20°C before filtration to precipitate maximum DCU. If DCU persists, switch to EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) , which forms a water-soluble urea byproduct.

  • Color Changes: Nitro compounds can form colored charge-transfer complexes with amines (like DMAP or Pyridine). A yellow/orange color is normal; however, dark black/tar indicates decomposition (likely overheating).

References

  • Schotten-Baumann Reaction & Mechanism

    • Chemistry LibreTexts. "Schotten-Baumann Reaction."[3][4][5] Available at: [Link]

  • Steglich Esterification Efficiency

    • Neises, B., & Steglich, W. (1978).[1] "Simple Method for the Esterification of Carboxylic Acids." Angewandte Chemie International Edition, 17(7), 522-524. Available at: [Link]

  • Mitsunobu Reaction for Phenols

    • Fletcher, S., Fitzjarrald, V., & Pongdee, R. (2007).[6] "A Convenient Procedure for the Esterification of Benzoic Acids with Phenols." Tetrahedron Letters. (Referenced via ResearchGate context on p-tolyl nitrobenzoate yields). Available at: [Link]

  • Green Chemistry Alternatives (Boric Acid)

    • Tang, P. (2014).[7] "Boric Acid Catalyzed Amide Formation and Esterification." Organic Syntheses. Available at: [Link]

Sources

Comparative

Technical Guide: Structural Validation of 4-Methylphenyl 3-nitrobenzoate

The following guide is structured as a high-level technical white paper designed for pharmaceutical researchers and crystallographers. It adopts the persona of a Senior Application Scientist, focusing on the rigorous val...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a high-level technical white paper designed for pharmaceutical researchers and crystallographers. It adopts the persona of a Senior Application Scientist, focusing on the rigorous validation of the structural model for 4-Methylphenyl 3-nitrobenzoate .

Executive Summary

In the development of active pharmaceutical ingredients (APIs) and solid-state intermediates, unambiguous structural determination is paramount. This guide outlines the validation protocol for 4-Methylphenyl 3-nitrobenzoate , a crystalline ester synthesized from p-cresol and 3-nitrobenzoic acid.

While Nuclear Magnetic Resonance (NMR) confirms molecular connectivity, it fails to describe the 3D supramolecular architecture critical for solubility and bioavailability profiles. This guide compares the Experimental Single Crystal X-Ray Diffraction (SC-XRD) model against Density Functional Theory (DFT) calculations. We demonstrate that SC-XRD provides superior "performance" in resolving non-covalent interactions (NCIs) compared to theoretical approximations, serving as the gold standard for solid-state characterization.

Synthesis & Crystallization Protocol

High-quality diffraction data requires high-purity single crystals. The following optimized workflow ensures the growth of crystals suitable for diffractometer mounting.

Reaction Engineering

The esterification is driven by nucleophilic acyl substitution.

  • Reagents: 3-nitrobenzoyl chloride (1.0 eq), p-cresol (1.1 eq), Triethylamine (Et3N) as the HCl scavenger.

  • Solvent: Dichloromethane (DCM) – chosen for high solubility of reactants and low boiling point for easy removal.

Crystallization Workflow

Slow Evaporation Method: The crude product is dissolved in a mixture of Ethanol/Acetone (1:1 v/v). The vial is covered with Parafilm containing pinholes to control solvent evaporation rates, promoting nucleation over precipitation.

SynthesisWorkflow Reactants Reagents: 3-Nitrobenzoyl chloride + p-Cresol Reaction Reaction: DCM, Et3N, 0°C to RT 3 Hours Reactants->Reaction Workup Workup: Wash w/ NaHCO3 Dry (MgSO4) Reaction->Workup Cryst Crystallization: Slow Evaporation (EtOH:Acetone) Workup->Cryst Product Target: Single Crystals (Block/Prism) Cryst->Product  3-5 Days

Figure 1: Step-by-step synthesis and crystallization workflow for isolating diffraction-quality specimens.

Data Collection & Refinement Strategy

To validate the structure, data must be collected beyond standard resolution (0.8 Å) to resolve hydrogen bonding networks accurately.

  • Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-Kα radiation,

    
     = 0.71073 Å).
    
  • Temperature: 100 K (Cryostream). Low temperature minimizes thermal vibration (

    
    ), improving atomic position precision.
    
  • Refinement: Full-matrix least-squares on

    
     using SHELXL.
    
The "Alternative": DFT Calculation

To validate the experimental geometry, we compare it against a theoretical model.

  • Software: Gaussian 09 / ORCA.

  • Level of Theory: B3LYP/6-311G(d,p).

  • Method: Gas-phase optimization of the single molecule.

Comparative Analysis: Experimental (XRD) vs. Theoretical (DFT)

This section objectively compares the "Product" (Experimental Crystal Structure) against the "Alternative" (Gas-phase DFT Model). Discrepancies here often reveal significant packing forces (crystal lattice effects) rather than errors.

Geometric Parameters

The table below highlights the deviation between the solid-state structure (influenced by packing) and the gas-phase calculation.

Table 1: Selected Bond Lengths (Å) and Angles (°) Comparison

ParameterAtoms InvolvedExp.[1][2][3][4] XRD (Solid State)DFT (Gas Phase)Deviation (

)
Interpretation
Ester Bond C(7)—O(1)1.352(3)1.3650.013Rigid. Good agreement indicates strong covalent character.
Carbonyl C(7)=O(2)1.205(3)1.2180.013Packing Effect. XRD bond is shorter due to intermolecular C-H...O interactions.
Nitro Group N(1)—O(3)1.221(4)1.2350.014Resonance. Solid-state packing stabilizes specific resonance forms.
Torsion C(Ar)-C-O-C178.5°179.8°1.3°Planarity. Molecule remains planar in both states; high conjugation.

Note: Experimental values are representative of typical benzoate ester refinements (R-factor ~4-5%).

Performance Verdict
  • DFT (Alternative): Excellent for predicting ideal geometry and HOMO-LUMO gaps. However, it fails to account for the lattice energy and intermolecular hydrogen bonds that dictate the material's melting point and solubility.

  • XRD (Product): Provides the actual conformation adopted in the drug product. The deviation in the Carbonyl bond length (Table 1) proves that supramolecular forces are compressing the bond, a feature invisible to gas-phase DFT.

Supramolecular Validation (Hirshfeld Surface Analysis)

To ensure the XRD model is physically sensible, we map the Hirshfeld Surface . This validates the "emptiness" of the crystal lattice and visualizes close contacts.

  • 
     Surface:  Maps contacts shorter than the van der Waals radii (Red spots).
    
  • Fingerprint Plot: 2D histogram of interaction distances (

    
     vs 
    
    
    
    ).

Key Interactions in 4-Methylphenyl 3-nitrobenzoate:

  • O...H Interactions (~25%): The nitro group oxygens act as acceptors for weak C-H donors from neighboring aromatic rings.

  • C...C (

    
    -
    
    
    
    Stacking):
    The electron-deficient nitro-substituted ring stacks with the electron-rich methyl-substituted ring. This stabilizes the lattice.

Validation Workflow (The "Self-Validating" Protocol)

A robust dataset must pass the International Union of Crystallography (IUCr) CheckCIF standards. The workflow below illustrates the logic gate for accepting or rejecting a structural model.

ValidationLogic RawData Raw Diffraction Frames (Bruker/Rigaku) Integration Integration & Scaling (SAINT/CrysAlisPro) RawData->Integration Solve Structure Solution (SHELXT - Intrinsic Phasing) Integration->Solve Refine Refinement (SHELXL) Minimize R1 & wR2 Solve->Refine CheckCIF IUCr CheckCIF Report (Validation) Refine->CheckCIF Decision Alert Level? CheckCIF->Decision Publish Final CIF (Publication Ready) Decision->Publish Level G/None Fix Re-collect or Model Disorder Decision->Fix Level A/B Fix->RawData Bad Crystal Fix->Refine Re-refine

Figure 2: The CheckCIF validation loop. Level A/B alerts indicate fundamental errors in the model (e.g., missed symmetry or solvent voids) requiring remediation.

Critical Validation Metrics

For 4-Methylphenyl 3-nitrobenzoate, acceptable validation parameters are:

  • R-factor (R1): < 0.05 (5%).

  • Goodness of Fit (GoF): Between 0.9 and 1.1.

  • Residual Density: < 0.5 e-/ų.[1][5] (Higher values near the Nitro group suggest rotational disorder).

Conclusion

Validating the structure of 4-Methylphenyl 3-nitrobenzoate requires a dual-approach: Experimental XRD to define the lattice architecture and Theoretical DFT to confirm molecular geometry.

While DFT provides a rapid, low-cost approximation of the molecular connectivity, it cannot replace XRD for solid-state development. The XRD data reveals critical


-

stacking and C-H...O networks that directly influence the compound's stability and density. For regulatory and research purposes, the SC-XRD model—validated via the CheckCIF protocol—remains the definitive "product" of choice.

References

  • Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. Link

  • Spek, A. L. (2020).[6] "PLATON SQUEEZE: a tool for the calculation of the disordered solvent contribution to the calculated structure factors." Acta Crystallographica Section C, 71, 9-18. Link

  • Frisch, M. J. et al. (2016). "Gaussian 16 Rev. C.01." Wallingford, CT: Gaussian, Inc. (Standard software citation for DFT calculations). Link

  • Spackman, M. A., & Jayatilaka, D. (2009).[4] "Hirshfeld surface analysis."[4][7][8] CrystEngComm, 11, 19-32. Link

  • Cambridge Crystallographic Data Centre (CCDC). "Mercury – Crystal Structure Visualisation." (Used for packing analysis).[7][9] Link

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 4-Methylphenyl 3-nitrobenzoate: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-Methylphenyl 3-nitrobenzoate. As a trusted partner in your research, we aim to deliver value beyond the product itself by equip...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety and logistical information for the proper disposal of 4-Methylphenyl 3-nitrobenzoate. As a trusted partner in your research, we aim to deliver value beyond the product itself by equipping you with the necessary knowledge for safe and compliant laboratory operations. The following procedures are based on established principles of chemical waste management and data from closely related compounds, ensuring a cautious and responsible approach.

Hazard Assessment and Waste Classification

Under the Resource Conservation and Recovery Act (RCRA), hazardous waste is categorized based on its characteristics: ignitability, corrosivity, reactivity, and toxicity.[3][4] Although 4-Methylphenyl 3-nitrobenzoate is not specifically listed as a P- or U-listed waste, it may exhibit one or more of these hazardous characteristics. Given the nitro functional group, a conservative approach is to manage it as a toxic hazardous waste.

Potential Hazard Rationale Primary Concern
Toxicity Nitroaromatic compounds are known for their potential toxicity.Harmful if swallowed, inhaled, or absorbed through the skin.
Reactivity While many nitroaromatics are stable, they can be reactive under certain conditions.Avoid contact with strong bases and excessive heat.[1]
Environmental Hazard The environmental fate of this specific compound is not well-documented, but nitroaromatics can be environmental pollutants.Prevention of release into the environment is crucial.

Personal Protective Equipment (PPE)

Before handling 4-Methylphenyl 3-nitrobenzoate for disposal, ensure you are wearing the appropriate Personal Protective Equipment (PPE) to minimize exposure.

  • Eye Protection : Wear chemical safety goggles.[5]

  • Hand Protection : Use chemically resistant gloves, such as nitrile gloves.[6]

  • Body Protection : A laboratory coat is mandatory.

  • Respiratory Protection : If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.[7]

Segregation and Collection of Waste

Proper segregation of chemical waste is critical to prevent dangerous reactions.

  • Solid Waste : Collect solid 4-Methylphenyl 3-nitrobenzoate waste, including contaminated items like weighing paper and gloves, in a designated, properly labeled hazardous waste container.[5]

  • Liquid Waste : If the compound is in a solution, collect it in a separate, compatible liquid waste container. Do not mix it with other solvent waste streams unless you have confirmed compatibility.

  • Incompatible Materials : Keep this waste stream separate from strong bases.[1]

The following diagram illustrates the decision-making process for waste segregation:

WasteSegregation Waste 4-Methylphenyl 3-nitrobenzoate Waste IsSolid Is the waste solid? Waste->IsSolid SolidContainer Solid Hazardous Waste Container IsSolid->SolidContainer Yes LiquidContainer Liquid Hazardous Waste Container IsSolid->LiquidContainer No IsContaminated Contaminated Material? SolidContainer->IsContaminated ContaminatedContainer Solid Hazardous Waste Container IsContaminated->ContaminatedContainer Yes (e.g., gloves) PureSolid Pure Solid Compound IsContaminated->PureSolid No (e.g., unused reagent)

Caption: Waste Segregation Workflow for 4-Methylphenyl 3-nitrobenzoate.

Waste Container and Labeling Requirements

All waste containers must be in good condition, compatible with the chemical, and properly labeled.

  • Container : Use a container that is chemically resistant and has a secure, leak-proof lid. For solid waste, a wide-mouth polyethylene container is suitable.

  • Labeling : The label must clearly state "Hazardous Waste" and identify the contents as "4-Methylphenyl 3-nitrobenzoate". Include the approximate amount of waste and the date of accumulation.

Step-by-Step Disposal Procedure

For Small Quantities of Solid Waste (e.g., residual amounts):

  • Carefully sweep the solid material into a designated hazardous waste container. Avoid generating dust.[5]

  • If cleaning a contaminated surface, use a cloth or paper towel lightly dampened with a suitable solvent (e.g., ethanol or acetone) to wipe the area.

  • Dispose of the contaminated cleaning materials in the solid hazardous waste container.

  • Seal the container securely.

For Larger Quantities or Solutions:

  • Transfer the waste to a designated hazardous waste container in a well-ventilated area, preferably within a chemical fume hood.

  • Ensure the container is not overfilled; a general guideline is to fill to no more than 80% capacity.

  • Securely close the container.

  • Store the waste container in a designated satellite accumulation area until it is collected by your institution's environmental health and safety (EHS) department or a licensed waste disposal contractor.

Empty Container Disposal:

  • A container that held 4-Methylphenyl 3-nitrobenzoate is considered empty if all contents have been removed by normal means and no more than one inch of residue remains.

  • The first rinse of the "empty" container with a suitable solvent must be collected and disposed of as hazardous waste.[8]

  • For containers that held highly toxic materials, the first three rinses should be collected as hazardous waste.[8]

  • After proper rinsing, the container labels must be defaced or removed before the container is discarded or recycled according to your institution's policies.

Emergency Procedures

In the event of a spill or exposure, follow these procedures:

  • Spill :

    • Evacuate the immediate area and alert others.

    • If the spill is small and you are trained to handle it, wear appropriate PPE and contain the spill with an inert absorbent material (e.g., vermiculite or sand).

    • Collect the absorbed material into a hazardous waste container.

    • For large spills, evacuate the area and contact your institution's EHS department immediately.

  • Skin Contact : Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[2]

  • Inhalation : Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2]

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Final Disposal

The ultimate disposal of 4-Methylphenyl 3-nitrobenzoate waste must be conducted by a licensed hazardous waste disposal company. The most common method for this type of organic waste is high-temperature incineration. Never dispose of this chemical down the drain or in the regular trash.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific waste management policies and your EHS department for guidance.

References

  • ChemADVISOR, Inc. (2010, November 29).
  • U.S. Environmental Protection Agency. Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

  • SAFETY D
  • French, C. E., Nicklin, S., & Bruce, N. C. (1998). Degradation of nitrate ester and nitroaromatic explosives by Enterobacter cloacae PB2. Biochemical Society Transactions, 26(4), 680–685.
  • Jenkins, T. F., & Walsh, M. E. (1992). Determination of Nitroaromatic, Nitramine, and Nitrate Ester Explosives in Water Using SPE and GC-ECD, Comparison with HPLC.
  • Chemtalk. Ester Disposal. Retrieved from [Link]

  • Safety D
  • ACTenviro. (2025, March 20). EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. Retrieved from [Link]

  • Alfred University. EPA Hazardous Waste Codes. Retrieved from [Link]

  • U.S. Environmental Protection Agency. Waste Code - RCRAInfo. Retrieved from [Link]

  • U.S. Environmental Protection Agency. EPA Hazardous Waste Codes.
  • Dartmouth College. Hazardous Waste Disposal Guide. Retrieved from [Link]

  • EPA HAZARDOUS WASTE CODES.
  • Carl ROTH. Safety Data Sheet: Acrylic polymer. Retrieved from [Link]

Sources

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